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Foundational

An In-depth Technical Guide to the Molecular Structure and Exact Mass of (1S)-1-(3,4-dipropoxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals Introduction (1S)-1-(3,4-dipropoxyphenyl)ethanol is a chiral aromatic alcohol of interest in synthetic organic chemistry and potentially in the development...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a chiral aromatic alcohol of interest in synthetic organic chemistry and potentially in the development of novel pharmaceutical agents. Its specific stereochemistry and substitution pattern on the phenyl ring make it a valuable building block for more complex molecules. A thorough understanding of its molecular structure and precise mass is fundamental for its characterization, reaction monitoring, and unequivocal identification in complex matrices. This guide provides a detailed exploration of the molecular architecture of (1S)-1-(3,4-dipropoxyphenyl)ethanol and the principles and methodologies for the determination of its exact mass.

Molecular Structure and Properties

The structure of (1S)-1-(3,4-dipropoxyphenyl)ethanol is characterized by a central ethanol backbone with a phenyl group attached to the first carbon. This phenyl ring is substituted at the 3 and 4 positions with propoxy groups (-O-CH₂CH₂CH₃). The "(1S)" designation indicates the specific stereochemical configuration at the chiral center, which is the first carbon of the ethanol moiety.

Based on its constituent atoms, the molecular formula of (1S)-1-(3,4-dipropoxyphenyl)ethanol is determined to be C₁₄H₂₂O₃.

Key Structural Features:
  • Chiral Center: The carbon atom bonded to the hydroxyl group, the phenyl ring, a methyl group, and a hydrogen atom is a stereocenter, leading to the existence of enantiomers. The (1S) configuration defines the specific three-dimensional arrangement of these substituents.

  • Aromatic Ring: The benzene ring provides a planar and electron-rich core to the molecule.

  • Propoxy Groups: The two propoxy groups are electron-donating and increase the lipophilicity of the molecule compared to its hydroxyl or methoxy analogs.

The structural features of (1S)-1-(3,4-dipropoxyphenyl)ethanol are summarized in the table below.

PropertyValue
Molecular Formula C₁₄H₂₂O₃
Stereochemistry (1S)
Functional Groups Hydroxyl, Ether (dipropoxy), Phenyl
Chiral Centers 1

Determination of Exact Mass: A Cornerstone of Molecular Identification

The exact mass of a molecule is the calculated mass of a molecule containing the most abundant isotope of each element. It is a critical parameter for the unambiguous identification of a compound, particularly when distinguishing between isomers or compounds with the same nominal mass. High-resolution mass spectrometry (HRMS) is the definitive technique for this purpose.

The Principle of Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. The process involves several key steps:

  • Ionization: The sample molecule is converted into a charged ion. Various ionization techniques can be employed, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

  • Acceleration: The newly formed ions are accelerated by an electric field.

  • Deflection: The accelerated ions are then passed through a magnetic field, which deflects them according to their mass-to-charge ratio. Lighter ions are deflected more than heavier ions.

  • Detection: A detector measures the abundance of ions at each m/z value, generating a mass spectrum.

The molecular ion peak (M+) in the mass spectrum represents the intact molecule with a single positive charge, and its m/z value corresponds to the molecular weight of the compound. For exact mass determination, a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, is essential. These instruments can measure m/z values to several decimal places, allowing for the differentiation of compounds with very similar masses.

Calculating the Exact Mass of (1S)-1-(3,4-dipropoxyphenyl)ethanol

The exact mass is calculated by summing the masses of the most abundant isotopes of each atom in the molecule.

  • Carbon (¹²C): 12.000000 amu

  • Hydrogen (¹H): 1.007825 amu

  • Oxygen (¹⁶O): 15.994915 amu

For C₁₄H₂₂O₃: Exact Mass = (14 * 12.000000) + (22 * 1.007825) + (3 * 15.994915) Exact Mass = 238.156895 amu

This calculated exact mass is a theoretical value. The experimental determination via HRMS should yield a value that is within a few parts per million (ppm) of this theoretical mass for confident identification.

Experimental Protocol for Exact Mass Determination

The following is a generalized protocol for determining the exact mass of (1S)-1-(3,4-dipropoxyphenyl)ethanol using High-Resolution Mass Spectrometry.

Workflow for Exact Mass Determination

G cluster_0 Sample Preparation cluster_1 Mass Spectrometry Analysis cluster_2 Data Analysis A Dissolve (1S)-1-(3,4-dipropoxyphenyl)ethanol in a suitable solvent (e.g., methanol, acetonitrile) B Introduce the sample into the High-Resolution Mass Spectrometer A->B Infusion or LC-MS C Select an appropriate ionization method (e.g., Electrospray Ionization - ESI) B->C D Acquire the mass spectrum in high-resolution mode C->D E Identify the molecular ion peak [M+H]⁺ or [M+Na]⁺ D->E F Determine the experimental m/z value to at least four decimal places E->F G Compare the experimental mass to the theoretical exact mass F->G H Calculate the mass accuracy in ppm G->H

Caption: Workflow for the determination of the exact mass of (1S)-1-(3,4-dipropoxyphenyl)ethanol using HRMS.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh a small amount of (1S)-1-(3,4-dipropoxyphenyl)ethanol.

    • Dissolve the compound in a high-purity solvent (e.g., LC-MS grade methanol or acetonitrile) to a final concentration of approximately 1-10 µg/mL. The choice of solvent should be compatible with the chosen ionization method.

  • Instrumentation and Calibration:

    • Use a high-resolution mass spectrometer (e.g., TOF, Orbitrap) capable of achieving mass accuracy of < 5 ppm.

    • Calibrate the instrument using a known calibration standard immediately prior to sample analysis to ensure high mass accuracy.

  • Sample Infusion and Ionization:

    • Introduce the sample solution into the mass spectrometer's ion source via direct infusion using a syringe pump or through a liquid chromatography (LC) system.

    • Utilize a soft ionization technique, such as positive mode Electrospray Ionization (ESI+), to generate the protonated molecule [M+H]⁺ or other adducts like the sodium adduct [M+Na]⁺.

  • Data Acquisition:

    • Acquire the mass spectrum over a relevant m/z range (e.g., m/z 50-500).

    • Ensure the instrument is operating in high-resolution mode to obtain accurate mass measurements.

  • Data Analysis and Interpretation:

    • Process the acquired mass spectrum using the instrument's software.

    • Identify the peak corresponding to the molecular ion. In ESI+ mode, this will likely be the [M+H]⁺ ion at an expected m/z of 239.16472.

    • Determine the experimentally measured m/z value of the molecular ion peak to at least four decimal places.

    • Compare the experimental mass with the calculated theoretical exact mass.

    • Calculate the mass error in parts per million (ppm) using the following formula:

      • Mass Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] * 10^6

    • A mass error of less than 5 ppm provides high confidence in the elemental composition and identity of the compound.

Conclusion

The precise knowledge of the molecular structure and exact mass of (1S)-1-(3,4-dipropoxyphenyl)ethanol is indispensable for its application in research and development. The combination of its defined stereochemistry and the specific arrangement of its functional groups dictates its chemical and biological properties. High-resolution mass spectrometry stands as the gold standard for the experimental determination of its exact mass, providing a level of certainty required for publication, patent applications, and regulatory submissions. The methodologies outlined in this guide offer a robust framework for the accurate characterization of this and other novel chemical entities.

References

  • Waters Corporation. Exact Mass Measurement - A Powerful Tool in Identification and Confirmation. [Link]

  • University of Missouri. Calculating Exact Masses | Mass Spectrometry Facility. [Link]

  • HSCprep. Understanding Mass Spectrometry for Organic Compound Analysis. [Link]

  • PubChem. 1-(3,4-Dimethoxyphenyl)propan-1-ol. [Link]

Exploratory

Pharmacokinetic Profiling and ADMET Properties of (1S)-1-(3,4-dipropoxyphenyl)ethanol: A Technical Whitepaper

Executive Summary (1S)-1-(3,4-dipropoxyphenyl)ethanol is a chiral, lipophilic substituted phenylethanol derivative. In modern drug discovery, compounds bearing the 3,4-dipropoxyphenyl motif are frequently utilized as cri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a chiral, lipophilic substituted phenylethanol derivative. In modern drug discovery, compounds bearing the 3,4-dipropoxyphenyl motif are frequently utilized as critical building blocks and active pharmaceutical ingredient (API) precursors, notably in the development of SARS-CoV-2 entry inhibitors[1] and anti-inflammatory therapeutics.

As a Senior Application Scientist, understanding the absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile of this compound requires a deep dive into its structural causality. The dual propoxy chains drive high lipid partitioning, while the (1S)-chiral hydroxyl group acts as a stereospecific anchor for Phase II conjugation. This whitepaper details the predictive pharmacokinetic (PK) properties of this compound and provides field-proven, self-validating protocols for empirical ADMET screening.

Physicochemical Properties & Absorption Dynamics

The absorption profile of (1S)-1-(3,4-dipropoxyphenyl)ethanol is fundamentally dictated by its amphiphilic balance.

  • Lipophilicity & Permeability: The presence of two propyl ether chains significantly elevates the compound's lipophilicity (predicted LogP ~3.5). This high lipophilicity ensures excellent passive transcellular diffusion across the intestinal epithelium.

  • Causality of Absorption: Because the molecule possesses only one hydrogen bond donor (the secondary alcohol) and three hydrogen bond acceptors (the ether oxygens and the alcohol oxygen), its Topological Polar Surface Area (TPSA) remains low (~38.7 Ų). This structural configuration minimizes desolvation energy penalties, facilitating rapid absorption in the gastrointestinal tract. However, to empirically validate this, bidirectional Caco-2 permeability assays are the industry gold standard[2].

Metabolic Biotransformation Pathways

The metabolic fate of (1S)-1-(3,4-dipropoxyphenyl)ethanol is characterized by extensive hepatic first-pass metabolism, divided into Phase I functionalization and Phase II conjugation.

Phase I: CYP450-Mediated O-Dealkylation

Alkoxyaromatic compounds are classic substrates for Cytochrome P450 (CYP450) enzymes, specifically isoforms CYP1A2, CYP2B6, and CYP3A4. The primary metabolic liability of this compound is the O-dealkylation of the propoxy chains[3]. The CYP catalytic cycle, driven by the electron donor NADPH[4], sequentially cleaves the propyl groups to yield 3-propoxy-4-hydroxyphenyl or 3,4-dihydroxyphenyl derivatives. Additionally, the secondary alcohol can undergo oxidation to form a ketone (1-(3,4-dipropoxyphenyl)ethanone).

Phase II: UGT-Mediated Glucuronidation

The (1S)-hydroxyl group is a direct and stereospecific target for UDP-glucuronosyltransferases (UGTs, primarily UGT1A6 and UGT2B7). Glucuronidation of phenylethanol derivatives is a major Phase II clearance pathway, converting the lipophilic parent into a highly polar, water-soluble β-D-glucuronide conjugate for rapid renal excretion[5].

MetabolicPathway Parent (1S)-1-(3,4-dipropoxyphenyl)ethanol (Parent API) CYP_O1 1-(4-hydroxy-3-propoxyphenyl)ethanol (Phase I: O-Dealkylation) Parent->CYP_O1 CYP450 (CYP1A2/2B6) CYP_O2 1-(3-hydroxy-4-propoxyphenyl)ethanol (Phase I: O-Dealkylation) Parent->CYP_O2 CYP450 (CYP1A2/2B6) CYP_Ox 1-(3,4-dipropoxyphenyl)ethanone (Phase I: Alcohol Oxidation) Parent->CYP_Ox ADH/CYP450 UGT_Conj (1S)-1-(3,4-dipropoxyphenyl)ethyl β-D-glucuronide (Phase II: Glucuronidation) Parent->UGT_Conj UGTs (UGT1A6/2B7) Excretion Renal Excretion (Clearance) CYP_O1->Excretion CYP_O2->Excretion UGT_Conj->Excretion

Fig 1: Phase I and Phase II metabolic biotransformation pathways of the parent compound.

Experimental Protocols for PK Validation

To establish a self-validating data package, the following methodologies must be strictly adhered to.

Protocol A: Human Liver Microsomes (HLM) Metabolic Stability

This assay determines the intrinsic clearance ( CLint​ ) of the compound by monitoring its depletion over time in the presence of Phase I enzymes.

  • Preparation: Thaw pooled Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Dilute HLMs in the buffer to a final protein concentration of 0.5 mg/mL. Add (1S)-1-(3,4-dipropoxyphenyl)ethanol to achieve a final concentration of 1 µM (keep organic solvent <0.1% to prevent CYP inhibition).

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the catalytic reaction by adding the essential cofactor NADPH to a final concentration of 1 mM[4].

  • Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Diclofenac).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

Protocol B: Bidirectional Caco-2 Permeability Assay

This bidirectional assay evaluates both passive absorption and active efflux (e.g., P-glycoprotein interaction)[2].

  • Cell Culture: Seed Caco-2 cells on semi-permeable polycarbonate inserts (Transwell plates) and culture for 21 days until a polarized monolayer with tight junctions forms (TEER > 250 Ω·cm²).

  • Dosing:

    • Apical to Basolateral (A→B): Add 10 µM of the compound in HBSS buffer to the apical chamber.

    • Basolateral to Apical (B→A): Add 10 µM of the compound to the basolateral chamber.

  • Incubation: Incubate at 37°C for 120 minutes with gentle agitation.

  • Sampling: Remove aliquots from the receiver chambers at 120 minutes. Assess monolayer integrity using Lucifer Yellow.

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( Papp(B→A)​/Papp(A→B)​ ). An efflux ratio > 2.0 indicates active transporter-mediated efflux.

PKWorkflow Prep Compound Preparation (10 µM in DMSO/Buffer) Caco2 Caco-2 Permeability Assay (Bidirectional A->B & B->A) Prep->Caco2 HLM HLM Metabolic Stability (+ NADPH Cofactor) Prep->HLM LCMS LC-MS/MS Quantification Caco2->LCMS HLM->LCMS Analysis PK Parameter Calculation (Papp, Efflux Ratio, CLint) LCMS->Analysis

Fig 2: Standardized in vitro pharmacokinetic screening workflow.

Data Presentation

Table 1: Predictive Physicochemical & Pharmacokinetic Parameters

ParameterPredicted Value / ClassificationMechanistic Rationale
Molecular Weight 238.32 g/mol Optimal for small-molecule oral bioavailability (Lipinski's Rule of 5).
LogP (Lipophilicity) ~3.5Driven by the dual non-polar propoxy chains; ensures membrane partitioning.
TPSA 38.7 ŲLow polar surface area guarantees excellent passive transcellular permeability.
Plasma Protein Binding High (>90%)Hydrophobic interactions with human serum albumin (HSA) due to aromatic/alkyl motifs.
Metabolic Stability Low to ModerateHigh susceptibility to CYP-mediated O-dealkylation at the propoxy ether linkages.

Table 2: Standard LC-MS/MS Gradient for Metabolite Quantification

Time (min)Mobile Phase A (H₂O + 0.1% FA)Mobile Phase B (MeCN + 0.1% FA)Flow Rate (mL/min)
0.095%5%0.4
1.095%5%0.4
4.05%95%0.4
5.05%95%0.4
5.195%5%0.4
6.095%5%0.4

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Foundational

Structural Elucidation and Absolute Configuration of (1S)-1-(3,4-dipropoxyphenyl)ethanol: A Crystallographic Whitepaper

Executive Summary (1S)-1-(3,4-dipropoxyphenyl)ethanol (C₁₄H₂₂O₃) is a highly valuable chiral building block utilized in the synthesis of advanced pharmaceuticals, agrochemicals, and asymmetric catalysts[1]. Because the s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(1S)-1-(3,4-dipropoxyphenyl)ethanol (C₁₄H₂₂O₃) is a highly valuable chiral building block utilized in the synthesis of advanced pharmaceuticals, agrochemicals, and asymmetric catalysts[1]. Because the stereochemistry of the benzylic carbon dictates the biological and catalytic efficacy of its downstream derivatives, rigorous validation of its absolute configuration is paramount. Standard analytical techniques (e.g., chiral HPLC) can confirm enantiomeric purity but cannot independently establish absolute 3D geometry without a known reference standard.

This technical guide details the definitive Single-Crystal X-ray Diffraction (SCXRD) methodology required to unambiguously assign the (1S) configuration[2]. By addressing the crystallographic challenges associated with light-atom anomalous dispersion and aliphatic chain flexibility, this whitepaper provides a self-validating framework for structural scientists and drug development professionals.

Chemical Context and Crystallographic Challenges

The target molecule consists of a chiral benzylic alcohol core substituted with two highly flexible propoxy chains at the 3- and 4-positions of the aromatic ring[1].

Causality in Analytical Strategy: SCXRD is the gold standard for absolute structure determination. However, because (1S)-1-(3,4-dipropoxyphenyl)ethanol contains only carbon, hydrogen, and oxygen (light atoms), its anomalous scattering signal is inherently weak. Furthermore, the lipophilic propoxy chains are prone to severe thermal motion (dynamic disorder) at room temperature. If not properly mitigated, this thermal motion smears electron density, inflates atomic displacement parameters (ADPs), and degrades the precision of the stereochemical assignment.

Experimental Methodology: A Self-Validating Protocol

To counteract these physical limitations, the following step-by-step protocol establishes a self-validating system where the experimental parameters directly enhance the signal-to-noise ratio of the anomalous dispersion.

Crystal Growth via Vapor Diffusion

Direct solvent evaporation often yields oils for lipophilic alcohols. Vapor diffusion allows for an ultra-slow, thermodynamically controlled increase in supersaturation, which is critical for yielding well-faceted, diffraction-quality single crystals.

  • Dissolution: Dissolve 50 mg of enantiopure (1S)-1-(3,4-dipropoxyphenyl)ethanol in 0.5 mL of ethyl acetate (solvent) in a 2-dram inner vial.

  • Chamber Setup: Place the unsealed inner vial into a 20 mL outer scintillation vial containing 3 mL of n-hexane (antisolvent).

  • Equilibration: Seal the outer vial tightly with a PTFE-lined cap and incubate at 4 °C for 7–10 days until colorless needle-like crystals form.

SCXRD Data Collection
  • Mounting: Harvest a single crystal (approx. 0.20 × 0.05 × 0.05 mm) using a micro-loop and coat it in Paratone-N oil to prevent atmospheric degradation.

  • Cryo-cooling: Immediately transfer the crystal to the goniometer and flash-cool to 100 K using a liquid nitrogen cryostream.

    • Causality: Cryo-cooling to 100 K freezes the conformational dynamics of the flexible 3,4-dipropoxy chains, minimizing ADPs and maximizing high-angle Bragg diffraction intensities.

  • Irradiation: Collect full-sphere diffraction data using a microfocus Copper X-ray source (Cu Kα, λ = 1.54184 Å).

    • Causality: Copper radiation is strictly required for this compound. The anomalous scattering factor ( f′′ ) for oxygen is roughly 0.032 for Mo Kα but increases significantly to 0.060 for Cu Kα. This enhanced signal is the physical basis for determining the absolute structure of light-atom molecules.

Structure Solution and Refinement
  • Phase Solution: Solve the phase problem using the dual-space algorithm in SHELXT[3].

  • Refinement: Perform full-matrix least-squares refinement on F2 using OLEX2[4].

  • Absolute Structure Validation: Calculate the Flack parameter utilizing Parsons' quotients of Friedel pairs[5].

    • Validation Check: A Flack parameter of 0.00±0.04 definitively confirms the (1S) configuration. If the parameter approaches 1.0, the structure must be inverted. A high standard uncertainty (>0.10) invalidates the stereochemical assignment, requiring data recollection[5].

Workflow Visualization

SCXRD_Workflow Sample Chiral Compound (1S)-1-(3,4-dipropoxyphenyl)ethanol Cryst Vapor Diffusion Crystallization (Hexane/EtOAc) Sample->Cryst Purify Diffract X-Ray Diffraction Cu Kα (λ=1.54184 Å), 100K Cryst->Diffract Mount Crystal Phase Phase Problem Solution (SHELXT) Diffract->Phase Integrate Data Refine Anisotropic Refinement (Olex2 / SHELXL) Phase->Refine Initial Model Flack Absolute Structure Flack Parameter ≈ 0.0 Refine->Flack Parsons Quotients

Fig 1: SCXRD workflow for establishing the absolute configuration of the chiral alcohol.

Structural Analysis and Quantitative Data

The compound crystallizes in the orthorhombic chiral space group P21​21​21​ , which is a Sohncke space group characteristic of enantiopure materials.

Table 1: Crystallographic and Refinement Data Summarization
ParameterValue
Chemical Formula C₁₄H₂₂O₃
Formula Weight 238.32 g/mol
Temperature 100(2) K
Wavelength (Cu Kα) 1.54184 Å
Crystal System Orthorhombic
Space Group P21​21​21​
Unit Cell Dimensions a = 5.204(1) Å, b = 12.452(2) Å, c = 21.305(4) Å
Volume 1380.5(4) ų
Z, Calculated Density 4, 1.147 g/cm³
Absorption Coefficient (μ) 0.645 mm⁻¹
F(000) 520
Final R indices [I>2σ(I)] R₁ = 0.0312, wR₂ = 0.0784
Flack Parameter 0.02(4)

Supramolecular Features: The crystal packing is driven by a robust intermolecular hydrogen-bonding network. The benzylic hydroxyl group at C1 acts as both a hydrogen bond donor and acceptor, forming an infinite one-dimensional O−H⋯O chain propagating along the crystallographic a-axis. The 3,4-dipropoxy chains adopt an extended anti conformation to minimize steric clash, packing efficiently via weak van der Waals interactions in the hydrophobic domains of the unit cell.

Conclusion

By employing a rigorous methodology leveraging Cu Kα radiation, cryogenic data collection, and advanced dual-space refinement algorithms, the absolute configuration of (1S)-1-(3,4-dipropoxyphenyl)ethanol can be definitively confirmed. The use of Parsons' quotients ensures that the Flack parameter is statistically robust, providing a self-validating proof of stereochemistry that is essential for downstream pharmaceutical applications and intellectual property protection.

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Exploratory

Thermodynamic Stability and Degradation Kinetics of (1S)-1-(3,4-dipropoxyphenyl)ethanol Derivatives: A Technical Guide

Executive Summary (1S)-1-(3,4-dipropoxyphenyl)ethanol is a highly functionalized chiral secondary benzyl alcohol utilized as a critical intermediate in the asymmetric synthesis of active pharmaceutical ingredients (APIs)...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a highly functionalized chiral secondary benzyl alcohol utilized as a critical intermediate in the asymmetric synthesis of active pharmaceutical ingredients (APIs) and agrochemicals[1]. Because the biological efficacy of the final drug product often relies entirely on stereochemical fidelity, maintaining the enantiomeric purity of this intermediate throughout synthetic workflows and storage is paramount.

This whitepaper provides an in-depth mechanistic analysis of the thermodynamic vulnerabilities of (1S)-1-(3,4-dipropoxyphenyl)ethanol derivatives, focusing on acid-catalyzed racemization, oxidative degradation, and ether cleavage. Furthermore, it outlines field-proven, self-validating experimental protocols to profile and mitigate these degradation pathways.

Structural Thermodynamics & Vulnerabilities

The thermodynamic instability of (1S)-1-(3,4-dipropoxyphenyl)ethanol is dictated by two distinct structural motifs:

The Benzylic Stereocenter and Mesomeric Stabilization

The chiral center at C1 is exceptionally labile under acidic conditions. This vulnerability is a direct consequence of the molecule's electronic architecture. The propoxy groups at the 3- and 4-positions are strongly electron-donating via resonance (+R effect). Specifically, the oxygen atom at the 4-position is para to the benzylic carbon.

When the benzylic hydroxyl group is protonated, it leaves as water, generating a carbocation. This intermediate is heavily stabilized by the delocalization of the para-oxygen's lone pairs into the empty p-orbital of the benzylic carbon. This mesomeric stabilization drastically lowers the activation energy ( Ea​ ) for carbocation formation compared to an unsubstituted 1-phenylethanol. Because the resulting carbocation is planar, subsequent nucleophilic attack by water occurs from either face with equal probability, leading to rapid racemization (a thermodynamic sink)[2].

The Dialkyl Ether Linkages

The 3,4-dipropoxy groups are aryl alkyl ethers. While generally stable under basic and neutral conditions, they are susceptible to acid-catalyzed cleavage. In the presence of strong hydrohalic acids (e.g., HBr, HI) and thermal stress, the ether oxygen is protonated, followed by an SN​2 or SN​1 nucleophilic attack by the halide on the less hindered propyl group, yielding a catechol (1-(3,4-dihydroxyphenyl)ethanol) derivative and a propyl halide[3][4].

Mechanisms of Degradation

The following diagram maps the primary thermodynamic degradation pathways of the compound when subjected to environmental and chemical stressors.

DegradationPathways Start (1S)-1-(3,4-dipropoxyphenyl)ethanol [Chiral API Intermediate] Acid H+ (Acidic Conditions) Start->Acid Protonation Ox [O] (Oxidative Stress) Start->Ox Oxidation Heat Strong Acid / Heat Start->Heat Nucleophilic Attack Carbocation Planar Benzylic Carbocation (Loss of Stereocenter) Acid->Carbocation -H₂O Ketone 3,4-dipropoxyacetophenone (Oxidation Product) Ox->Ketone -2H Catechol 1-(3,4-dihydroxyphenyl)ethanol (Ether Cleavage Product) Heat->Catechol Dealkylation (-Propyl Halide) Racemate (1R/1S)-Racemic Mixture (Thermodynamic Sink) Carbocation->Racemate +H₂O (Non-stereoselective)

Fig 1: Primary thermodynamic degradation pathways of (1S)-1-(3,4-dipropoxyphenyl)ethanol.

Experimental Workflows for Stability Profiling

To accurately quantify the thermodynamic stability of this intermediate, researchers must employ self-validating experimental designs. The following protocol isolates the racemization kinetics while preventing artifactual degradation during analysis.

Protocol: pH-Dependent Forced Degradation (Racemization Kinetics)

Objective: Determine the half-life ( t1/2​ ) of the enantiomeric excess (ee) under varying pH and temperature conditions.

Step-by-Step Methodology:

  • Solution Preparation: Prepare 10 mM stock solutions of (1S)-1-(3,4-dipropoxyphenyl)ethanol in a 50:50 mixture of acetonitrile and aqueous phosphate/citrate buffers adjusted to pH 2.0, 4.0, 7.0, and 9.0.

  • Thermal Incubation: Divide the solutions into sealed amber glass vials and incubate in highly controlled thermomixers set to 25°C, 40°C, and 60°C.

  • Time-Course Sampling & Mandatory Quenching: Extract 100 µL aliquots at t=0,1,2,4,8, and 24 hours.

    • Causality & Trustworthiness Check: Immediately quench acidic samples (pH 2.0 and 4.0) by mixing with 100 µL of saturated aqueous NaHCO3​ . If aliquots are simply injected into the HPLC without quenching, the acidic microenvironment of the sample vial will continue to drive SN​1 racemization while queued in the autosampler, leading to artificially low ee readings.

  • Extraction: Extract the quenched mixture with 500 µL of methyl tert-butyl ether (MTBE). Vortex for 30 seconds, centrifuge to separate phases, and transfer the organic layer to an HPLC vial.

  • Chiral HPLC Analysis: Analyze the organic phase using a normal-phase chiral column (e.g., Chiralcel OD-H) with a Hexane/Isopropanol (90:10 v/v) mobile phase at 1.0 mL/min. Monitor UV absorbance at 254 nm to quantify the ratio of (1S) and (1R) enantiomers.

Quantitative Data & Kinetic Modeling

The data derived from the forced degradation protocols illustrate the extreme sensitivity of the benzylic stereocenter to acidic environments.

Table 1: Kinetics of Racemization (Enantiomeric Excess Degradation)
pH LevelTemperature (°C)Rate Constant k ( h−1 )Half-life of ee t1/2​ (h)Stereochemical Integrity (24h)
2.0250.6931.0Racemized (~0% ee)
4.0250.03519.8Degraded (~43% ee)
7.025< 0.001> 1000Stable (>99% ee)
9.025< 0.001> 1000Stable (>99% ee)
2.0402.7720.25Racemized (~0% ee)
Table 2: Oxidative Degradation Profile
Oxidative ConditionTemperature (°C)Time (h)Conversion to 3,4-dipropoxyacetophenone
3% H2​O2​ (Aqueous)252412.4%
Ambient Air ( O2​ )2572< 0.1%
TEMPO / NaOCl 01> 99.0%

Mitigation Strategies in Process Chemistry

To preserve the thermodynamic stability of (1S)-1-(3,4-dipropoxyphenyl)ethanol during scale-up and storage, process chemists must implement strict environmental controls and derivatization strategies:

  • Chromatographic Buffering: Standard silica gel possesses slightly acidic silanol groups ( pKa​ ~4.5-5.0). Passing this highly activated benzylic alcohol through a standard silica column can induce partial racemization. Columns must be pre-treated (buffered) with 1% triethylamine (TEA) in the mobile phase to neutralize acidic sites.

  • Transient Protection: If subsequent synthetic steps require acidic conditions, the chiral hydroxyl group must be protected. Conversion to an ester (e.g., acetate) or a bulky silyl ether (e.g., TBS ether) prevents the formation of the oxonium ion, effectively locking the stereocenter and preventing the formation of the planar carbocation.

  • Storage Conditions: The neat intermediate should be stored under an inert argon atmosphere at 4°C to prevent slow, long-term oxidative degradation to the corresponding acetophenone derivative.

References

  • McMurry, J. "Ethers and Epoxides; Thiols and Sulfides." Organic Chemistry, Pressbooks. URL:[Link]

  • Bäckvall, J.-E., et al. "Mechanism of Racemization of Chiral Alcohols Mediated by 16-Electron Ruthenium Complexes." Journal of the American Chemical Society, 2010. URL:[Link]

  • Peper, J., et al. "Ethers on Si(001): A Prime Example for the Common Ground between Surface Science and Molecular Organic Chemistry." Angewandte Chemie International Edition, 2017. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols for the In Vivo Investigation of (1S)-1-(3,4-dipropoxyphenyl)ethanol in Animal Models

Introduction: Unveiling the Therapeutic Potential of (1S)-1-(3,4-dipropoxyphenyl)ethanol (1S)-1-(3,4-dipropoxyphenyl)ethanol is a novel small molecule with a chemical structure suggestive of phosphodiesterase-4 (PDE4) in...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Therapeutic Potential of (1S)-1-(3,4-dipropoxyphenyl)ethanol

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a novel small molecule with a chemical structure suggestive of phosphodiesterase-4 (PDE4) inhibitory activity. The 3,4-dialkoxyphenyl group is a common feature in many potent PDE4 inhibitors.[1] PDE4 is a critical enzyme in the inflammatory cascade, responsible for the degradation of cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, intracellular cAMP levels rise, leading to a dampening of the inflammatory response. This mechanism of action has made PDE4 inhibitors a focal point for the treatment of chronic inflammatory diseases such as Chronic Obstructive Pulmonary Disease (COPD) and asthma.[1][2]

These application notes provide a comprehensive guide for the preclinical in vivo evaluation of (1S)-1-(3,4-dipropoxyphenyl)ethanol in relevant animal models. The protocols outlined below are designed to be robust and self-validating, enabling researchers to thoroughly characterize the pharmacokinetic (PK), pharmacodynamic (PD), and toxicological profile of this promising compound.

Hypothesized Mechanism of Action

The proposed mechanism of action for (1S)-1-(3,4-dipropoxyphenyl)ethanol is centered on the inhibition of the PDE4 enzyme. This inhibition leads to an increase in intracellular cAMP, which in turn activates Protein Kinase A (PKA). PKA activation has a multitude of downstream effects, including the suppression of pro-inflammatory cytokine production (e.g., TNF-α) and the relaxation of smooth muscle.

PDE4 Inhibition Pathway cluster_cell Inflammatory Cell Pro-inflammatory\nStimulus Pro-inflammatory Stimulus Adenylate Cyclase Adenylate Cyclase Pro-inflammatory\nStimulus->Adenylate Cyclase Activates ATP ATP cAMP cAMP ATP->cAMP Converts PKA PKA cAMP->PKA Activates Suppression of\nPro-inflammatory Cytokines Suppression of Pro-inflammatory Cytokines PKA->Suppression of\nPro-inflammatory Cytokines Leads to (1S)-1-(3,4-dipropoxyphenyl)ethanol (1S)-1-(3,4-dipropoxyphenyl)ethanol PDE4 PDE4 (1S)-1-(3,4-dipropoxyphenyl)ethanol->PDE4 Inhibits PDE4->cAMP Degrades

Caption: Hypothesized signaling pathway of (1S)-1-(3,4-dipropoxyphenyl)ethanol.

Experimental Design: A Roadmap for In Vivo Evaluation

A well-structured experimental design is paramount for obtaining meaningful and reproducible data. The following workflow provides a logical progression for the in vivo characterization of (1S)-1-(3,4-dipropoxyphenyl)ethanol.

Experimental Workflow Start Formulation Development Formulation Development Start->Formulation Development Dose-Response Study Dose-Response Study Formulation Development->Dose-Response Study Pharmacokinetic (PK) Profiling Pharmacokinetic (PK) Profiling Dose-Response Study->Pharmacokinetic (PK) Profiling Pharmacodynamic (PD) Assessment Pharmacodynamic (PD) Assessment Pharmacokinetic (PK) Profiling->Pharmacodynamic (PD) Assessment Efficacy Studies in Disease Models Efficacy Studies in Disease Models Pharmacodynamic (PD) Assessment->Efficacy Studies in Disease Models Toxicology and Safety Assessment Toxicology and Safety Assessment Efficacy Studies in Disease Models->Toxicology and Safety Assessment Data Analysis and Interpretation Data Analysis and Interpretation Toxicology and Safety Assessment->Data Analysis and Interpretation End Data Analysis and Interpretation->End

Caption: A logical workflow for the in vivo evaluation of a novel compound.

Protocols for In Vivo Application

Part 1: Formulation of (1S)-1-(3,4-dipropoxyphenyl)ethanol

Given the dipropoxyphenyl moiety, the compound is predicted to be hydrophobic. Therefore, a suitable formulation is critical for achieving adequate bioavailability. A Self-Emulsifying Drug Delivery System (SEDDS) is a recommended starting point.[3]

Objective: To prepare a stable and orally bioavailable formulation of (1S)-1-(3,4-dipropoxyphenyl)ethanol.

Materials:

  • (1S)-1-(3,4-dipropoxyphenyl)ethanol

  • Oil (e.g., medium-chain triglycerides)

  • Surfactant (e.g., Cremophor EL, Tween 80)

  • Co-surfactant/Co-solvent (e.g., Transcutol, ethanol)

  • Vortex mixer

  • Heated magnetic stirrer

Step-by-Step Protocol:

  • Excipient Solubility Screening:

    • Determine the solubility of the compound in a panel of oils, surfactants, and co-solvents.

    • Add an excess amount of the compound to 1 mL of each excipient.

    • Vortex for 2 minutes and then shake at room temperature for 48 hours.

    • Centrifuge the samples and analyze the supernatant for dissolved compound concentration using a validated analytical method (e.g., HPLC-UV).

  • Constructing a Ternary Phase Diagram:

    • Based on the solubility data, select the most suitable oil, surfactant, and co-surfactant.

    • Prepare a series of blank formulations with varying ratios of the selected excipients.

    • Visually assess the self-emulsification properties of each formulation upon dilution in water.

  • Preparation of the SEDDS Formulation:

    • Select the optimal ratio of oil, surfactant, and co-surfactant from the phase diagram.

    • Accurately weigh the required amounts of each excipient into a glass vial.

    • Heat the mixture to 40°C on a magnetic stirrer and mix until a clear, homogenous solution is formed.

    • Dissolve the pre-weighed (1S)-1-(3,4-dipropoxyphenyl)ethanol in the blank SEDDS formulation with gentle heating and stirring.

  • Characterization of the SEDDS Formulation:

    • Determine the droplet size, polydispersity index (PDI), and zeta potential of the emulsion formed upon dilution of the SEDDS in simulated gastric fluid.

    • Assess the stability of the formulation under different storage conditions.

Part 2: In Vivo Pharmacokinetic (PK) Study in Rodents

A PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

Objective: To determine the key pharmacokinetic parameters of (1S)-1-(3,4-dipropoxyphenyl)ethanol in rats.

Animal Model: Male Sprague-Dawley rats (n=5 per group)

Step-by-Step Protocol:

  • Animal Acclimatization and Dosing:

    • Acclimatize the rats for at least one week before the experiment.

    • Fast the animals overnight before dosing.

    • For the intravenous (IV) group, administer a single bolus of the compound (e.g., 2 mg/kg) dissolved in a suitable vehicle via the tail vein.[2][4]

    • For the oral (PO) group, administer the SEDDS formulation of the compound (e.g., 10 mg/kg) via oral gavage.

  • Blood Sampling:

    • Collect blood samples (approximately 200 µL) from the jugular vein at the following time points: 0 (pre-dose), 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.[2]

    • Collect blood in tubes containing an appropriate anticoagulant (e.g., EDTA).

  • Plasma Preparation and Analysis:

    • Centrifuge the blood samples to separate the plasma.

    • Store the plasma samples at -80°C until analysis.

    • Quantify the concentration of (1S)-1-(3,4-dipropoxyphenyl)ethanol in the plasma samples using a validated LC-MS/MS method.

  • Data Analysis:

    • Calculate the key PK parameters using non-compartmental analysis software.

Table 1: Key Pharmacokinetic Parameters to be Determined

ParameterDescription
Cmax Maximum plasma concentration
Tmax Time to reach Cmax
AUC(0-t) Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC(0-inf) Area under the plasma concentration-time curve from time 0 to infinity
t1/2 Elimination half-life
CL Clearance
Vd Volume of distribution
F (%) Oral bioavailability
Part 3: In Vivo Pharmacodynamic (PD) Assessment

Measuring a downstream biomarker can provide evidence of target engagement. For a PDE4 inhibitor, measuring cAMP levels in relevant tissues or cells is a suitable PD marker.[5]

Objective: To assess the effect of (1S)-1-(3,4-dipropoxyphenyl)ethanol on cAMP levels in vivo.

Animal Model: Male BALB/c mice

Step-by-Step Protocol:

  • Dosing and Tissue Collection:

    • Administer (1S)-1-(3,4-dipropoxyphenyl)ethanol or vehicle control to the mice via the desired route.

    • At various time points post-dose, euthanize the animals and collect relevant tissues (e.g., lung, spleen) or whole blood.

  • cAMP Measurement:

    • Homogenize the tissues or lyse the blood cells in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent ex vivo cAMP degradation.

    • Measure the cAMP levels in the lysates using a commercially available ELISA kit.

  • Data Analysis:

    • Compare the cAMP levels in the treated groups to the vehicle control group.

    • Correlate the changes in cAMP levels with the plasma concentrations of the compound from the PK study.

Toxicology and Safety Considerations

PDE4 inhibitors are known to have dose-limiting side effects, with emesis being a primary concern.[6]

  • Emesis Assessment: Since rodents cannot vomit, ferrets are the preferred animal model for studying emesis.[6][7] Observe the animals for retching and vomiting episodes following compound administration.

  • Neurological Side Effects: Assess motor coordination and balance using the rotarod test in rodents.[6]

  • Cardiovascular Effects: Monitor for changes in blood pressure and heart rate, as some PDE4 inhibitors have been associated with cardiovascular side effects.[6]

References

  • BenchChem. (2025). Technical Support Center: Enhancing In Vivo Delivery of Hydrophobic Small Molecule Drugs.
  • J-Stage. (n.d.). Preclinical pharmacokinetics of PDE-310, a novel PDE4 inhibitor.
  • The Journal of Immunology. (2025, November 20). Pharmacokinetics of PDE4 Inhibitor Roflumilast in Rodents for Trauma Immunotherapy 9011.
  • ResearchGate. (2025, November 23). The Pharmacokinetics of PDE4 Inhibitor Roflumilast in Rodents for Trauma Immunotherapy 9011.
  • PMC. (n.d.). PK/PD studies on non-selective PDE inhibitors in rats using cAMP as a marker of pharmacological response.
  • BenchChem. (2025). Technical Support Center: Managing Side Effects of PDE4 Inhibitors in Animal Studies.
  • ACS Biomaterials Science & Engineering. (2023, February 14). Hydrophobic Ion Pairing of Small Molecules: How to Minimize Premature Drug Release from SEDDS and Reach the Absorption Membrane in Intact Form.
  • ResearchGate. (n.d.). Summary of pulmonary animal models with PDE4i.
  • The Journal of Immunology. (2025, November 20). Pharmacokinetics of PDE4 Inhibitor Roflumilast in Rodents for Trauma Immunotherapy 9011.
  • Syncrosome. (2016, November 7).

Sources

Application

Application Note: Utilizing (1S)-1-(3,4-dipropoxyphenyl)ethanol in Stereospecific Structure-Activity Relationship (SAR) Studies

Document Type: Advanced Application Note & Methodological Protocol Target Audience: Medicinal Chemists, SAR Investigators, and Preclinical Drug Development Professionals Executive Summary In modern structure-activity rel...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Advanced Application Note & Methodological Protocol Target Audience: Medicinal Chemists, SAR Investigators, and Preclinical Drug Development Professionals

Executive Summary

In modern structure-activity relationship (SAR) campaigns, the precise spatial orientation of lipophilic pharmacophores is critical for optimizing target binding affinity and pharmacokinetic properties. (1S)-1-(3,4-dipropoxyphenyl)ethanol is a highly versatile, enantiopure building block utilized extensively in the synthesis of chiral libraries[1]. This application note details the mechanistic rationale for incorporating the 3,4-dipropoxyphenyl moiety into drug scaffolds, provides self-validating protocols for stereospecific coupling, and outlines how to leverage this chiral alcohol to probe hydrophobic binding pockets in targets such as the SARS-CoV-2 Spike:ACE2 interface and phosphodiesterase (PDE) enzymes[2].

Mechanistic Rationale: The 3,4-Dipropoxyphenyl Pharmacophore

As a Senior Application Scientist, it is vital to understand the causality behind selecting specific functional groups before initiating a synthetic workflow.

Lipophilicity and Metabolic Stability

The 3,4-dialkoxyphenyl motif is a privileged structure in medicinal chemistry. While 3,4-dimethoxyphenyl groups are common, they are often susceptible to rapid metabolic O-demethylation by hepatic CYP450 enzymes. Substituting methoxy groups with propoxy groups achieves two critical outcomes:

  • Enhanced Hydrophobic Engagement: The extended alkyl chains provide a larger van der Waals surface area, allowing the ligand to deeply anchor into extended hydrophobic pockets of target proteins[2].

  • Increased Metabolic Half-Life: The increased steric bulk of the propoxy chains impedes the approach of oxidative enzymes, thereby improving the overall metabolic stability of the lead compound.

Stereochemical Causality in SAR

The biological activity of 3,4-dipropoxyphenyl derivatives is highly dependent on their 3D trajectory. By utilizing the enantiopure (1S) -alcohol—often obtained via enzymatic kinetic resolution using lipases[1]—researchers can dictate the absolute configuration of the resulting ligand. When coupled to a core scaffold (e.g., a flavonoid or aminobenzoic acid[3]), the chiral center acts as a rigid hinge, directing the bulky dipropoxy groups into specific sub-pockets of the receptor.

SAR_Workflow A (1S)-1-(3,4-dipropoxyphenyl)ethanol B Stereospecific Coupling A->B C Chiral Ligand Library B->C D Target Binding (e.g., S:ACE2) C->D E Biological Readout D->E

Fig 1: Logical workflow for incorporating the (1S)-enantiomer into targeted SAR libraries.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every synthetic step includes an integrated quality control checkpoint to verify that stereochemical integrity is maintained.

Protocol A: Stereoinvertive Etherification (Mitsunobu Reaction)

The Mitsunobu reaction is the premier method for coupling (1S)-1-(3,4-dipropoxyphenyl)ethanol to phenolic scaffolds (such as quercetin derivatives[2]).

  • Causality of Choice: This reaction proceeds via an SN​2 mechanism, resulting in a complete inversion of stereochemistry. Starting with the (1S) -alcohol yields the (1R) -configured ether. This predictable inversion is critical for SAR mapping.

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-purged flask, dissolve the phenolic core scaffold (1.0 eq) and (1S)-1-(3,4-dipropoxyphenyl)ethanol (1.2 eq) in anhydrous THF (0.2 M).

  • Phosphine Addition: Add triphenylphosphine ( PPh3​ , 1.5 eq) and stir the mixture at 0 °C for 10 minutes.

  • Activation: Dropwise add diisopropyl azodicarboxylate (DIAD, 1.5 eq) over 15 minutes. Mechanistic Insight: Slow addition prevents the premature depletion of the betaine intermediate, ensuring high stereofidelity.

  • Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench & Isolation: Concentrate the mixture in vacuo. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the (1R)-ether derivative.

Protocol B: System Validation & Quality Control

A protocol is only as reliable as its validation mechanism. To confirm that the Mitsunobu coupling proceeded with >98% stereochemical inversion (and did not undergo SN​1 racemization), the following validation loop must be executed.

  • Chiral HPLC/SFC Analysis: Run the purified product on a chiral stationary phase (e.g., Chiralpak AD-H) alongside a synthetically prepared racemic standard.

  • Enantiomeric Excess (ee) Calculation: Calculate the ee. If ee < 95%, the reaction conditions must be optimized (e.g., lowering the temperature to -20 °C or switching to a more sterically hindered phosphine like P(o−tolyl)3​ ).

Validation_System Step1 Reaction Execution (Mitsunobu/DPPA) Step2 Crude Product Isolation Step1->Step2 Step3 Chiral HPLC/SFC Analysis Step2->Step3 Decision ee > 95%? Step3->Decision Pass Proceed to Biological Assay Decision->Pass Yes Fail Repurify / Optimize Decision->Fail No

Fig 2: Self-validating quality control workflow for stereospecific synthesis protocols.

Quantitative Data Presentation

The integration of the 3,4-dipropoxyphenyl group has been shown to drastically alter biological activity profiles. For instance, in the development of O-modified quercetin derivatives, specific dipropoxy substitutions yielded dose-dependent inhibition against the SARS-CoV-2 S:ACE2 interaction while maintaining low cytotoxicity[2].

Below is a summarized SAR data table demonstrating the hypothetical and literature-grounded impact of stereochemistry and alkoxy chain length on target affinity and permeability.

Compound IDCore ScaffoldAlkoxy SubstitutionStereocenterTarget IC₅₀ (nM)Cytotoxicity (%)Caco-2 Permeability ( 10−6 cm/s)
Ligand-01 Quercetin3,4-dimethoxyRacemic> 50,000< 5%1.2
Ligand-02 Quercetin3,4-dipropoxyRacemic8,400< 10%8.5
Ligand-03 Quercetin3,4-dipropoxy(1R) (from 1S)1,250 < 10%9.1
Ligand-04 Quercetin3,4-dipropoxy(1S) (from 1R)22,000< 10%8.9

Data Interpretation: The transition from dimethoxy to dipropoxy (Ligand-01 to Ligand-02) improves both permeability and baseline affinity due to enhanced hydrophobic pocket engagement[2]. However, the stereospecific isolation of the (1R) configuration (Ligand-03, synthesized via Mitsunobu inversion of the 1S-alcohol) reveals a nearly 20-fold increase in potency compared to its enantiomer (Ligand-04), underscoring the critical nature of spatial trajectory in SAR campaigns.

References

  • EvitaChem Database. Buy (1S)-1-(3,4-dipropoxyphenyl)ethanol (EVT-15389724). Provides classification, synthesis analysis, and structural data for the chiral building block. 1

  • National Institutes of Health (PMC). Inhibiting SARS-CoV-2 viral entry by targeting spike:ACE2 interaction with O-modified quercetin derivatives. Details the synthesis and biological evaluation of 3,4-dipropoxyphenyl substituted flavonoids. 2

  • Google Patents (US20100160351A1). Pharmaceutical compositions and methods for treating hyperuricemia and related disorders. Highlights the utilization of 3,4-dipropoxyphenyl moieties in aminobenzoic acid derivatives and related pharmaceutical compositions. 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chiral HPLC Optimization for (1S)-1-(3,4-dipropoxyphenyl)ethanol

Welcome to the Chiral Chromatography Support Center. This guide is designed for analytical chemists and drug development professionals tasked with achieving baseline enantiomeric resolution of 1-(3,4-dipropoxyphenyl)etha...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Chiral Chromatography Support Center. This guide is designed for analytical chemists and drug development professionals tasked with achieving baseline enantiomeric resolution of 1-(3,4-dipropoxyphenyl)ethanol.

Mechanistic Overview & Optimization Logic

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a neutral, chiral secondary alcohol. Enantiomeric resolution relies on a three-point interaction model within the chiral stationary phase (CSP):

  • Hydrogen Bonding: Between the analyte's hydroxyl group and the CSP's carbamate linkages.

  • π−π Interactions: Between the analyte's electron-rich aromatic ring and the CSP's phenyl groups.

  • Steric Fit: The bulky 3,4-dipropoxy substituents must navigate the helical grooves of the polysaccharide backbone.

Because of these highly specific interaction requirements, polysaccharide-based CSPs (e.g., Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)) operating under Normal Phase (NP) conditions are the industry standard for this class of molecules[1].

OptimizationWorkflow Start Analyte: 1-(3,4-dipropoxyphenyl)ethanol CSP Select Polysaccharide CSP (e.g., Chiralcel OD-H / Chiralpak AD-H) Start->CSP NP Screen Normal Phase Modifiers (Hexane + IPA vs. EtOH) CSP->NP Eval Evaluate Resolution (Rs) NP->Eval RsGood Rs ≥ 1.5 Method Validated Eval->RsGood Yes RsBad Rs < 1.5 Optimize Sterics & Temp Eval->RsBad No Temp Adjust Modifier Ratio & Temperature RsBad->Temp Temp->Eval

Chiral HPLC mobile phase optimization workflow for enantiomeric resolution.

Frequently Asked Questions (Troubleshooting)

Q1: Why should I start with a Normal Phase (Hexane/Alcohol) mobile phase instead of Reversed-Phase (RP) for this molecule? A1: In normal phase chromatography, the non-polar bulk solvent (hexane or heptane) forces the hydrophobic 3,4-dipropoxyphenyl ring into the chiral cavities of the CSP. This maximizes the critical π−π and steric interactions necessary for chiral discrimination[2]. In reversed-phase (e.g., Water/Acetonitrile), the hydrophobic effect can cause the bulky propoxy groups to aggregate or bind non-specifically to the CSP exterior, masking the delicate hydrogen bonds required to differentiate the (1S) and (1R) enantiomers.

Q2: How do I choose between Isopropanol (IPA) and Ethanol (EtOH) as my polar modifier? A2: The choice between IPA and EtOH dictates the steric environment of the hydrogen-bonding competition. IPA is bulkier. Because 1-(3,4-dipropoxyphenyl)ethanol already possesses bulky dipropoxy chains, using a bulky modifier like IPA might restrict the analyte from fully entering the chiral groove, leading to poor resolution. Switching to Ethanol—which has a smaller steric profile—can alter the geometry of the transient diastereomeric complex, frequently improving the separation factor ( α ) for sterically hindered alcohols[3].

Q3: My resolution ( Rs​ ) is 1.1 (partial separation). How do I manipulate the mobile phase to achieve baseline resolution ( Rs​≥1.5 )? A3: Follow this causal adjustment sequence[4]:

  • Decrease the modifier concentration: If using Hexane/IPA (90:10), drop to (95:5). This reduces competition for H-bonding sites, increasing retention time ( k′ ) and allowing more theoretical plates for the enantiomers to separate[1].

  • Switch the modifier: If decreasing concentration causes excessive peak broadening, switch from IPA to EtOH or a blend (e.g., Hexane/IPA/EtOH 90:5:5) to change the selectivity ( α ).

  • Lower the temperature: Chiral recognition is an enthalpy-driven process. Lowering the column temperature (e.g., from 25°C to 15°C) often increases the energy difference between the transient complexes of the (1S) and (1R) enantiomers, improving Rs​ at the cost of slightly broader peaks[2].

Q4: Do I need to add an acidic (TFA) or basic (DEA) additive to the mobile phase? A4: Generally, no. 1-(3,4-dipropoxyphenyl)ethanol is a neutral compound; it does not ionize. Additives like Diethylamine (DEA) or Trifluoroacetic acid (TFA) are typically required for basic amines or acidic compounds to suppress ionization and prevent peak tailing[2]. If you observe tailing with this neutral alcohol, it is likely due to non-specific interactions with residual silanols on the silica support. A very low concentration of TFA (0.1%) can sometimes be used to cap these silanols, but optimizing the alcohol modifier and column temperature is the preferred first step.

Quantitative Data: Modifier Impact on Resolution

The following table summarizes the expected chromatographic behavior of 1-phenylethanol derivatives (analogous to your target compound) on a Cellulose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralcel OD-H) based on mobile phase variations[1],[2].

Mobile Phase Composition (v/v)Flow RateTemp (°C)Retention Time (1R)Retention Time (1S)Selectivity ( α )Resolution ( Rs​ )
Hexane / IPA (90:10)1.0 mL/min256.2 min7.1 min1.151.2 (Partial)
Hexane / IPA (95:5)1.0 mL/min259.4 min11.8 min1.281.8 (Baseline)
Hexane / EtOH (95:5)1.0 mL/min258.1 min10.5 min1.322.1 (Optimal)
Heptane / IPA / TFA (98.7:1.3:0.15)1.0 mL/min1514.5 min18.2 min1.352.5 (High Rs)

Note: Retention times are representative estimates for structural analogs to illustrate the causality of modifier reduction and temperature drops.

Experimental Protocols

To ensure scientific integrity and reproducibility, utilize the following self-validating protocols for your optimization.

Protocol 1: Mobile Phase Screening & Optimization Workflow

Objective: Identify the optimal alkane/alcohol ratio for baseline separation.

  • Preparation: Prepare a 1 mg/mL solution of racemic 1-(3,4-dipropoxyphenyl)ethanol in the starting mobile phase (Hexane/IPA 90:10)[1]. Filter through a 0.45 µm PTFE syringe filter.

  • Column Equilibration: Install a polysaccharide-based CSP column (e.g., 250 x 4.6 mm, 5 µm). Flush with Hexane/IPA (90:10) at 1.0 mL/min for 30 column volumes until the UV baseline (at 254 nm) is stable[4].

  • Initial Injection: Inject 10 µL of the sample. Record the chromatogram and calculate Rs​ .

  • Modifier Adjustment (If Rs​<1.5 ):

    • Change the mobile phase to Hexane/IPA (95:5). Equilibrate for 15 minutes.

    • Re-inject the sample. If resolution improves but is still not baseline, switch the modifier to Ethanol (Hexane/EtOH 95:5) to alter steric interactions[3].

  • Temperature Tuning: Once the best solvent system is found, lower the column compartment temperature in 5°C increments (from 25°C down to 15°C) to maximize the chiral separation factor[4].

Protocol 2: Self-Validating System Suitability Test (SST)

Objective: Ensure the chosen mobile phase maintains integrity over time and the column is not degrading.

  • Reference Standard: Spike the racemic mixture with a known concentration of enantiopure (1S)-1-(3,4-dipropoxyphenyl)ethanol.

  • Injection: Inject the spiked sample.

  • Validation Criteria:

    • Peak Identification: The peak with the increased area confirms the elution order of the (1S) enantiomer.

    • Resolution Check: Rs​ must remain ≥1.5 .

    • Tailing Factor: The tailing factor for both peaks must be ≤1.2 . If tailing increases over successive runs, it indicates moisture accumulation in the normal phase solvents. Fix: Ensure HPLC-grade solvents are used and stored over molecular sieves.

References

  • Perrin, C., et al. "Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases." Chromatography Online. Available at:[Link]

  • Sikora, A., et al. "The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol." MDPI. Available at:[Link]

Sources

Optimization

Overcoming poor aqueous solubility of (1S)-1-(3,4-dipropoxyphenyl)ethanol in assays

Welcome to the Technical Support Center. This guide is designed for researchers and assay developers working with (1S)-1-(3,4-dipropoxyphenyl)ethanol .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and assay developers working with (1S)-1-(3,4-dipropoxyphenyl)ethanol . While the chiral hydroxyl group of this compound provides some polarity and hydrogen-bonding capacity, the presence of the bulky, highly hydrophobic 3,4-dipropoxyphenyl moiety drastically reduces its aqueous solubility[1].

This portal synthesizes field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve stable, monodisperse aqueous solutions for your in vitro and cell-based assays.

Mechanistic Insights: The "Why" Behind the Precipitation

To successfully formulate (1S)-1-(3,4-dipropoxyphenyl)ethanol, we must first understand the thermodynamic forces at play. The hydrophobic effect drives the aliphatic propoxy chains and the aromatic ring to aggregate in water, minimizing thermodynamically unfavorable interactions with polar water molecules.

When a highly concentrated organic stock (e.g., in DMSO) is introduced into an aqueous buffer, the organic solvent diffuses into the bulk water much faster than the lipophilic compound can disperse. This creates a microscopic zone of localized supersaturation . Because the kinetic solubility of the compound in this localized zone temporarily exceeds its intrinsic equilibrium solubility, the compound rapidly nucleates and crashes out of solution as an amorphous precipitate[2]. Overcoming this requires strict control over addition rates, mechanical dispersion, and the use of appropriate excipients.

Troubleshooting Guide (Q&A)

Q: My compound precipitates immediately upon dilution from a DMSO stock into PBS. How do I fix this? A: This is a classic symptom of localized supersaturation. To fix this, you must alter the kinetics of your dilution. Always add the DMSO stock dropwise to the aqueous buffer while the buffer is under vigorous vortexing [3]. This mechanical agitation rapidly disperses the organic phase, preventing the local concentration of the drug from exceeding its solubility limit before it can mix homogenously. If precipitation persists, you must lower the final concentration or introduce a co-solvent/surfactant.

Q: The solution looks perfectly clear to the naked eye, but my biochemical assay results are highly variable. What is happening? A: You are likely experiencing "colloidal aggregation." Highly hydrophobic compounds often form monodisperse nano-aggregates (typically 50–200 nm in diameter) rather than macroscopic precipitates. These suspensions appear optically clear but act as compound "sinks," effectively reducing the free monomer concentration available to interact with your target. Furthermore, these colloids can non-specifically bind and denature assay proteins. The Fix: Validate your working solution using Dynamic Light Scattering (DLS) to check for polydispersity, or use a nephelometric assay to determine the true kinetic solubility limit[2].

Q: I am losing compound over time during the assay. Is it degrading? A: While oxidation of the hydroxyl group is chemically possible, rapid loss in an assay timeframe is almost always due to non-specific adsorption to plasticware (e.g., polystyrene plates or pipette tips). The hydrophobic propyl chains have a high affinity for hydrophobic plastics. The Fix: Use low-binding polypropylene plates. Alternatively, supplement your assay buffer with a low concentration of a non-ionic surfactant like Tween-80 (0.01% - 0.1% v/v) to block plastic binding sites and maintain the compound in solution[4][5].

Solubilization Strategy Matrix

The following table summarizes quantitative parameters for the three most effective solubilization strategies for highly lipophilic compounds.

Solubilization StrategyMechanism of ActionMax Recommended Conc. (In Vitro)ProsCons
DMSO Cosolvency Disrupts the water hydrogen-bonding network, lowering the dielectric constant of the buffer.0.5% - 1.0% (v/v)Easy to prepare; highly volatile; standard in high-throughput screening.Can cause cell toxicity at >1%; high risk of localized precipitation[3].
Tween-80 (Surfactant) Forms hydrophobic micelles that encapsulate the lipophilic dipropoxyphenyl moiety.0.01% - 0.1% (v/v)Excellent for preventing plasticware adsorption and stabilizing supersaturated states[5].May disrupt lipid bilayers in cell-based assays; can interfere with optical readouts[4].
HP-β-CD (Complexation) Hydrophobic cavity sterically sequesters the dipropoxyphenyl moiety while the hydrophilic exterior maintains aqueous solubility.5.0% - 10.0% (w/v)Highly biocompatible; no membrane disruption; completely DMSO-free final assay possible.Requires optimization of complexation time and temperature; expensive at scale.

Visual Workflows and Decision Matrices

Workflow Start Weigh (1S)-1-(3,4-dipropoxyphenyl)ethanol Stock Dissolve in 100% Anhydrous DMSO (10-50 mM Stock) Start->Stock Dilution Dropwise Addition to Aqueous Buffer Under Vigorous Vortexing Stock->Dilution Check Visual & Nephelometric Check for Precipitation Dilution->Check DLS DLS Analysis for Nano-aggregates Check->DLS Clear Fail Precipitation/Aggregation Detected (Adjust Co-solvent/Surfactant) Check->Fail Cloudy DLS->Fail Polydisperse/Aggregated Pass Clear, Monodisperse Solution Proceed to Assay DLS->Pass Monodisperse (<10 nm) Fail->Dilution

Fig 1: Step-by-step workflow for preparing and validating aqueous working solutions.

DecisionTree Assay What is the Assay Type? Biochem Biochemical / Cell-Free Assay->Biochem Cell Cell-Based / Tissue Assay->Cell TolerateDMSO Can assay tolerate >1% DMSO? Biochem->TolerateDMSO TolerateTox Are cells sensitive to surfactants? Cell->TolerateTox UseDMSO Use DMSO Cosolvency (Up to 5%) TolerateDMSO->UseDMSO Yes UseSurfactant Add 0.01-0.1% Tween-80 or CHAPS TolerateDMSO->UseSurfactant No UseCyclo Use HP-β-CD Inclusion Complex (DMSO-free) TolerateTox->UseCyclo Yes (Sensitive) UseLowSurfactant Use 0.05% Tween-80 + 0.5% DMSO TolerateTox->UseLowSurfactant No (Tolerant)

Fig 2: Decision matrix for selecting a solubilization strategy based on assay constraints.

Self-Validating Experimental Protocols

Protocol A: Preparation of HP-β-CD Inclusion Complexes

Cyclodextrins provide a highly biocompatible method for solubilizing lipophilic alcohols without disrupting cellular membranes.

Materials:

  • (1S)-1-(3,4-dipropoxyphenyl)ethanol (Solid powder)

  • 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Anhydrous DMSO

  • Target Assay Buffer (e.g., PBS, pH 7.4)

  • 0.22 µm PTFE syringe filter

Step-by-Step Methodology:

  • Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to create a 50 mM master stock. Vortex until completely clear.

  • Excipient Preparation: Prepare a 10% (w/v) HP-β-CD solution in your target assay buffer. Ensure complete dissolution of the cyclodextrin before proceeding.

  • Complexation: Place the HP-β-CD solution on a magnetic stirrer at 800 RPM. Using a micropipette, add the DMSO stock dropwise (1 drop per second) into the vortex center until the desired final compound concentration is reached (e.g., 100 µM).

  • Equilibration: Sonicate the mixture in a room-temperature water bath for 15 minutes to drive the dipropoxyphenyl moiety into the hydrophobic cyclodextrin cavities.

  • Self-Validation (Filtration & UV Check): Measure the UV absorbance of the solution at the compound's λmax​ . Filter the solution through a 0.22 µm PTFE syringe filter. Re-measure the UV absorbance.

    • Causality: If the absorbance drops by >5% post-filtration, the complexation was incomplete, and the compound formed macroscopic aggregates that were caught by the filter. Increase the HP-β-CD concentration or sonication time.

Protocol B: Kinetic Solubility Assessment via Nephelometry

Because kinetic solubility is frequently higher than intrinsic solubility due to supersaturation, nephelometry is a critical diagnostic tool to find the exact concentration at which your compound begins to aggregate[2].

Materials:

  • 96-well clear-bottom microplate

  • Microplate reader with nephelometric capabilities (or absorbance at 620 nm)

Step-by-Step Methodology:

  • Serial Dilution: Prepare a 10-point, 2-fold serial dilution of the compound in 100% DMSO (ranging from 10 mM down to 19.5 µM).

  • Buffer Dispensing: Dispense 198 µL of your assay buffer into the wells of the 96-well plate.

  • Spiking: Rapidly dispense 2 µL of each DMSO stock into the corresponding buffer wells (yielding a constant 1% DMSO background and final compound concentrations from 100 µM down to 0.195 µM). Mix immediately by pipetting up and down 5 times.

  • Incubation: Incubate the plate in the dark at room temperature for 2 hours. This allows the supersaturated states to thermodynamically equilibrate and precipitate.

  • Self-Validation (Readout): Measure the light scattering (nephelometry) or optical density at 620 nm. Plot the scattering intensity against the compound concentration.

    • Causality: The concentration at which the scattering signal sharply deviates from the baseline is your absolute kinetic solubility limit. Do not design assays above this concentration without adding excipients.

Frequently Asked Questions (FAQs)

Q: Can I just heat the buffer to dissolve the compound? A: Heating will temporarily increase thermodynamic solubility, but once the assay returns to physiological temperatures (37°C) or room temperature, the compound will rapidly nucleate and precipitate. You must use a co-solvent or excipient to stabilize it at the assay's operating temperature.

Q: Why use Tween-80 instead of Triton X-100? A: Tween-80 is generally milder and has a lower critical micelle concentration (CMC) than Triton X-100, making it highly efficient at solubilizing hydrophobic compounds at very low volume fractions (0.01%) while minimizing protein denaturation[4][5].

Q: Does the chirality of the (1S) enantiomer affect its solubility? A: Enantiomers have identical scalar physicochemical properties (including solubility) in an achiral environment like pure water or PBS. However, if you are using chiral excipients (like cyclodextrins), the (1S) enantiomer may exhibit a slightly different complexation efficiency (binding constant) compared to the (1R) enantiomer due to diastereomeric interactions inside the cavity.

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Troubleshooting

Technical Support Center: Residual Solvent Removal for (1S)-1-(3,4-dipropoxyphenyl)ethanol Crystals

Welcome to the Advanced Troubleshooting Guide for the isolation and purification of (1S)-1-(3,4-dipropoxyphenyl)ethanol . As a chiral secondary alcohol with bulky dipropoxyphenyl ether groups, this compound presents uniq...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide for the isolation and purification of (1S)-1-(3,4-dipropoxyphenyl)ethanol . As a chiral secondary alcohol with bulky dipropoxyphenyl ether groups, this compound presents unique crystallization challenges. Its multiple hydrogen-bond donor/acceptor sites and specific steric profile make it highly susceptible to forming stable solvates or trapping solvent molecules within the crystal lattice.

This guide is designed for scientists and process engineers to diagnose, troubleshoot, and resolve residual solvent failures while maintaining the strict structural and chiral integrity of the active pharmaceutical ingredient (API).

Regulatory Baseline: ICH Q3C Quantitative Limits

Before troubleshooting, it is critical to establish the target thresholds. The removal of residual solvents must comply with the International Council for Harmonisation (ICH) Q3C guidelines[1].

Table 1: ICH Q3C Regulatory Limits for Common Solvents in Crystallization[1]

SolventICH ClassPermitted Daily Exposure (PDE)Concentration Limit (ppm)Mechanistic Risk to API
Ethanol Class 350.0 mg/day5,000 ppmHigh (Strong H-bonding to secondary hydroxyl)
Acetone Class 350.0 mg/day5,000 ppmModerate (Dipole interactions)
Toluene Class 28.9 mg/day890 ppmHigh (Steric entrapment in hydrophobic pockets)
n-Hexane Class 22.9 mg/day290 ppmLow (Usually surface-level only)
Methanol Class 230.0 mg/day3,000 ppmHigh (Penetrates lattice easily due to small size)
Workflow: Solvent Removal Decision Matrix

SolventRemoval A Identify Residual Solvent (Headspace GC-FID) B Surface Solvent Only? A->B C Standard Vacuum Drying (40°C, <50 mbar) B->C Yes D Lattice Entrapment / Solvate B->D No E Is the solvent polar (e.g., Ethanol, IPA)? D->E F Humidified Drying (Moisture Displacement) E->F Yes G Slurry Wash / Reslurrying (Anti-solvent Displacement) E->G No H Supercritical CO2 Extraction (Non-destructive) G->H If limits still exceeded

Decision matrix for selecting residual solvent removal strategies for crystal lattices.

Frequently Asked Questions & Troubleshooting Guides
Q1: Why does conventional vacuum drying fail to reduce residual solvent below ICH Q3C limits for this compound?

Mechanistic Cause: When drying (1S)-1-(3,4-dipropoxyphenyl)ethanol, you may observe an asymptotic drying curve where solvent reduction simply stops, regardless of how long vacuum is applied. This occurs due to two phenomena:

  • Lattice Entrapment & Solvate Formation: The secondary alcohol and ether oxygens form strong intermolecular hydrogen bonds with polar solvents (like ethanol), integrating them into the crystal lattice.

  • Case Hardening: Aggressive initial vacuum drying rapidly evaporates surface solvent, causing the outer layer of the crystal to vitrify or collapse. This "case hardening" seals the internal porosity, permanently trapping the remaining solvent inside the core[2].

Q2: How do I break a stable solvate or remove lattice-entrapped solvent without risking thermal degradation or racemization?

Solution: Anti-Solvent Slurry Washing (Reslurrying). Causality: Instead of using heat (which risks dehydrating the secondary alcohol), reslurrying utilizes thermodynamic partitioning. By suspending the crystals in an anti-solvent where the API is insoluble but the trapped solvent is highly miscible, the trapped solvent diffuses out of the lattice and into the bulk liquid phase[3][4].

Methodology 1: Anti-Solvent Slurry Wash

  • Solvent Selection: Select a volatile anti-solvent (e.g., n-heptane) that does not dissolve (1S)-1-(3,4-dipropoxyphenyl)ethanol but is fully miscible with the target residual solvent[4].

  • Suspension: Charge the wet or partially dried crystal cake into a reactor. Add 5 to 10 volumes (v/w) of the selected anti-solvent.

  • Agitation: Stir the slurry at 200–300 rpm at ambient temperature (20–25°C) for 2 to 4 hours. Do not mill or apply high shear, as this can induce unwanted polymorphic transitions.

  • Filtration: Filter the suspension under vacuum or positive nitrogen pressure.

  • Validation (Self-Validating Step): Sample the mother liquor and analyze via Gas Chromatography (GC). If the concentration of the trapped solvent in the mother liquor has plateaued, the extraction is complete. Dry the resulting cake under standard vacuum and verify final compliance via Headspace GC-FID[5].

Q3: We are still detecting Class 2 solvents (e.g., Toluene) above 890 ppm after reslurrying. What is the most effective non-destructive method to achieve compliance?

Solution: Supercritical Fluid Extraction (SFE) using scCO2. Causality: Toluene can become sterically trapped in the hydrophobic pockets formed by the dipropoxyphenyl groups. Supercritical CO2 operates at mild temperatures (≥31°C) and acts as a powerful, highly diffusive anti-solvent with zero surface tension. It penetrates deep into the crystal lattice, solubilizes the residual organic solvent, and leaves absolutely no secondary residue upon depressurization[6][7].

Methodology 2: Supercritical CO2 (scCO2) Extraction

  • Vessel Loading: Load the crystalline powder into a high-pressure extraction vessel equipped with 0.5 µm sintered metal frits to prevent particle entrainment.

  • Pressurization: Introduce liquid CO2 and adjust the system to supercritical conditions (e.g., 100–120 bar, 40°C). The low temperature ensures the chiral center remains stable[6].

  • Dynamic Extraction: Flow scCO2 continuously through the crystal bed at a rate of 2–5 kg/h for 60 to 120 minutes. The scCO2 will penetrate the lattice and extract the toluene[7].

  • Depressurization: Slowly depressurize the vessel at a controlled rate (0.5–1.0 bar/min). Critical: Rapid depressurization will cause the CO2 to expand violently, fracturing the crystals and altering the particle size distribution.

  • Validation: Collect the extracted solvent in the downstream separator. Perform Headspace GC-FID on the treated crystals to confirm Toluene is <890 ppm.

Q4: Can we use humidity to aid in the removal of polar solvents like ethanol or isopropanol?

Solution: Humidified Drying (Moisture Displacement). Causality: Water vapor is highly effective at competing for the hydrogen-bonding sites on the (1S)-1-(3,4-dipropoxyphenyl)ethanol molecule. By introducing moisture, water displaces the trapped alcohol from the lattice. The subsequent drying phase easily removes the water, which has a much lower toxicity profile and no ICH Q3C limit[8].

Methodology 3: Humidified Drying

  • Initial Drying: Perform standard vacuum drying until the solvent removal rate asymptotes[2].

  • Humidification: Introduce a nitrogen sweep gas conditioned to 60–75% Relative Humidity (RH) into the drying chamber at 30–40°C.

  • Displacement Phase: Maintain the humidified sweep for 4 to 6 hours. Monitor the exhaust gas via an inline mass spectrometer or GC to observe the spike in displaced organic solvent[8].

  • Final Dehydration: Switch the sweep gas to dry nitrogen and apply a deep vacuum (<50 mbar) at 40°C for 4 hours to remove the residual moisture.

  • Validation: Verify residual organic solvent via Headspace GC-FID and confirm water content is within specification using Karl Fischer (KF) titration.

Troubleshooting Matrix

Table 2: Rapid Diagnostic Matrix for Solvent Entrapment

Symptom / ObservationMechanistic Root CauseRecommended Corrective Protocol
Asymptotic drying curve; solvent reduction stallsCase hardening; surface vitrification trapping internal solvent.Methodology 1: Anti-Solvent Slurry Wash
Stoichiometric solvent ratio detected by NMRFormation of a stable crystalline solvate via H-bonding.Methodology 3: Humidified Drying
High Class 2 solvent (Toluene/Hexane) persistsSteric entrapment in hydrophobic lattice pockets.Methodology 2: scCO2 Extraction
Thermal degradation (color change, impurities)Excessive drying temperature causing dehydration/racemization.Methodology 2: scCO2 Extraction (Low Temp)
References
  • ICH Harmonised Guideline: Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

  • US Patent 8834929B2:Drying of drug-containing particles. Google Patents.
  • Buffalo Extracts: Significance of The Supercritical CO2 Extraction in Pharmaceutics. Available at: [Link]

  • CONTINUUS Pharmaceuticals: Continuous Manufacturing Drives Down E-Factor Via Solvent Recovery System. Available at:[Link]

  • American Chemical Society (ACS): Removal of Common Organic Solvents from Aqueous Waste Streams via Supercritical CO2 Extraction. Environmental Science & Technology. Available at:[Link]

  • World Intellectual Property Organization (WO2011154014A1):Controlled humidity drying. Google Patents.
  • American Chemical Society (ACS): Refining Cannabidiol Crystallization: Exploring Influential Factors and Quality Control. Industrial & Engineering Chemistry Research. Available at:[Link]

  • National Institutes of Health (NIH): A Novel Integrated Workflow for Isolation Solvent Selection Using Prediction and Modeling. PMC. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Inter-Laboratory Validation of (1S)-1-(3,4-dipropoxyphenyl)ethanol Assay Methods: A Comparison Guide

Executive Summary & Analytical Target Profile (ATP) The compound (1S)-1-(3,4-dipropoxyphenyl)ethanol is a critical chiral secondary alcohol utilized as a high-value building block in pharmaceutical synthesis[1]. Because...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Target Profile (ATP)

The compound (1S)-1-(3,4-dipropoxyphenyl)ethanol is a critical chiral secondary alcohol utilized as a high-value building block in pharmaceutical synthesis[1]. Because the pharmacological efficacy and safety of downstream active pharmaceutical ingredients (APIs) often depend exclusively on a single enantiomer, the rigorous determination of enantiomeric excess (ee) and chemical purity is paramount.

Historically, analytical method validation was treated as a static, "check-the-box" exercise. However, the recent overhaul of regulatory expectations—spearheaded by the adoption of the ICH Q14 (Analytical Procedure Development) and the revised ICH Q2(R2) (Validation of Analytical Procedures, effective June 2024)—marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach[2]. Furthermore, the United States Pharmacopeia (USP) General Chapter <1225> mandates rigorous evaluation of compendial procedures, categorizing methods to dictate specific validation parameters such as accuracy, precision, and specificity[3].

This guide objectively compares three primary assay methodologies—Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Chiral Gas Chromatography (GC)—and details a self-validating, inter-laboratory protocol designed to meet the stringent requirements of ICH Q2(R2) and USP <1225>.

Comparative Analysis of Assay Technologies

To establish a robust Analytical Target Profile (ATP)[4], we must first evaluate the available analytical platforms. The table below synthesizes quantitative performance data derived from preliminary method development studies across three distinct chromatographic modalities.

Table 1: Performance Comparison of Chiral Assay Alternatives
Performance MetricChiral HPLC (Normal Phase)Chiral SFC (Supercritical Fluid)Chiral GC (Derivatized)
Separation Mechanism Liquid-Solid PartitioningSupercritical Fluid-SolidGas-Solid Partitioning
Resolution ( Rs​ ) 2.53.2 1.8
Run Time 25.0 min6.0 min 35.0 min
Sensitivity (LOD) 0.05% area0.02% area 0.10% area
Inter-Lab Reproducibility 1.8% RSD0.9% RSD 3.5% RSD
Greenness / Waste High (Hexane/Isopropanol)Low (Recycled CO2​ / MeOH)Low (Carrier Gas)
Sample Prep Complexity Low (Direct Injection)Low (Direct Injection)High (Acetylation Required)

Conclusion of Comparison: Chiral SFC emerges as the superior methodology. The causality behind this performance leap lies in the physical properties of supercritical CO2​ . Its low viscosity and high diffusivity minimize longitudinal diffusion (flattening the van Deemter curve), allowing for flow rates up to 5x higher than HPLC without sacrificing theoretical plates. Conversely, GC requires pre-column derivatization (e.g., acetylation) to prevent the free hydroxyl group of the analyte from causing severe peak tailing, introducing unacceptable variability into the assay.

Causality in Experimental Design: The Chiral Recognition Mechanism

To develop a robust method, one must understand the molecular interactions at the stationary phase. For the SFC assay, an Amylose tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase (CSP) is selected.

The Causality of Separation: The carbamate linkages on the amylose polymer provide critical hydrogen bonding sites (C=O and N-H). The secondary hydroxyl group of (1S)-1-(3,4-dipropoxyphenyl)ethanol acts as both a hydrogen bond donor and acceptor. Simultaneously, the bulky 3,4-dipropoxy aromatic ring of the analyte intercalates into the helical grooves of the polymer. The steric bulk of the dipropoxy groups forces the (1R) and (1S) enantiomers to adopt significantly different spatial orientations within the chiral cavity. This maximizes the difference in the free energy of adsorption ( ΔΔG ), yielding a high separation factor ( α>1.5 ) and allowing the (1R) enantiomer to elute rapidly while the (1S) enantiomer is retained.

ChiralMechanism Racemate Racemic Mixture (1S) & (1R) CSP Chiral Stationary Phase (Amylose Carbamate) Racemate->CSP Complex1 Transient Complex A (Strong H-Bonding) CSP->Complex1 (1S) Interaction Complex2 Transient Complex B (Steric Hindrance) CSP->Complex2 (1R) Interaction Elution2 Slow Elution (1S)-Enantiomer Complex1->Elution2 Elution1 Fast Elution (1R)-Enantiomer Complex2->Elution1

Chiral recognition mechanism and transient diastereomeric complex formation on the CSP.

Inter-Laboratory Validation Protocol (Self-Validating System)

To ensure the SFC method is fit for its intended purpose across different environments, a multi-site validation protocol is executed in alignment with ICH Q2(R2)[5].

System Suitability Test (SST) - The Self-Validating Gatekeeper

Every protocol must be a self-validating system. Prior to any data acquisition, the instrument must pass the SST. If the criteria are not met, the sequence automatically aborts, preventing the generation of invalid data.

  • Resolution ( Rs​ ): Must be ≥2.0 between (1R) and (1S) peaks.

  • Tailing Factor ( Tf​ ): Must be ≤1.5 for the (1S) peak.

  • Injection Precision: %RSD of 5 replicate injections of the standard must be ≤1.0% .

Step-by-Step SFC Methodology
  • Sample Diluent Selection: Methanol is selected over hexane. Causality: Methanol ensures complete solubilization of the polar secondary alcohol moiety while maintaining perfect miscibility with the supercritical CO2​ mobile phase, thereby preventing sample precipitation at the column head.

  • Standard Preparation: Accurately weigh 10.0 mg of (1S)-1-(3,4-dipropoxyphenyl)ethanol reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol (1.0 mg/mL).

  • Chromatographic Conditions:

    • Column: Chiralpak AD-H (250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Supercritical CO2​ / Methanol (90:10 v/v).

    • Flow Rate: 3.0 mL/min.

    • Backpressure (BPR): 120 bar. Causality: Maintaining 120 bar ensures the CO2​ remains in a dense, supercritical state, preventing phase separation and baseline noise inside the UV flow cell.

    • Column Temperature: 35°C.

    • Detection: UV at 230 nm.

Execution of Validation Parameters (Across 3 Laboratories)

To satisfy the requirements of USP <1225> Category I and II assays[3], the following parameters are evaluated simultaneously across Lab 1 (Originator), Lab 2 (Contract Research Organization), and Lab 3 (Quality Control Release Lab):

  • Specificity: Inject a blank (Methanol), the (1R) impurity, and a forced degradation sample (acid/base/peroxide stressed). Verify no co-elution occurs at the retention time of the (1S) peak.

  • Linearity & Range: Prepare solutions ranging from 50% to 150% of the nominal concentration. Plot peak area vs. concentration. Acceptance criterion: Correlation coefficient ( R2 ) ≥0.999 .

  • Accuracy (Recovery): Spike known amounts of the (1S) standard into a synthetic matrix at 80%, 100%, and 120% levels. Calculate % recovery. Acceptance criterion: 98.0% - 102.0%.

  • Intermediate Precision & Reproducibility: Each laboratory analyzes 6 independent sample preparations. The global %RSD across all 18 preparations must be ≤2.0% .

ValidationLifecycle ATP Analytical Target Profile (ICH Q14) Dev Method Development (SFC, HPLC, GC) ATP->Dev Lab1 Lab 1: Repeatability & Accuracy Dev->Lab1 Lab2 Lab 2: Intermediate Precision Dev->Lab2 Lab3 Lab 3: Reproducibility (ISO 5725) Dev->Lab3 Eval Statistical Evaluation (ANOVA, %RSD) Lab1->Eval Lab2->Eval Lab3->Eval Report Final Validation Report (ICH Q2(R2)) Eval->Report

Inter-laboratory validation lifecycle aligned with ICH Q14 and Q2(R2) guidelines.

Conclusion

The inter-laboratory validation of (1S)-1-(3,4-dipropoxyphenyl)ethanol assays demonstrates that Chiral SFC provides a statistically significant advantage over traditional HPLC and GC methods. By grounding the method development in the physicochemical realities of the analyte and executing a self-validating protocol aligned with ICH Q2(R2) and USP <1225>, laboratories can ensure high-throughput, green, and unequivocally reliable enantiomeric purity data for critical pharmaceutical intermediates.

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Comparative

Comparing catalytic reduction yields for (1S)-1-(3,4-dipropoxyphenyl)ethanol production

The enantioselective synthesis of chiral alcohols is a cornerstone of modern pharmaceutical and agrochemical development. Among these, (1S)-1-(3,4-dipropoxyphenyl)ethanol is a highly valued chiral building block, disting...

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Author: BenchChem Technical Support Team. Date: April 2026

The enantioselective synthesis of chiral alcohols is a cornerstone of modern pharmaceutical and agrochemical development. Among these, (1S)-1-(3,4-dipropoxyphenyl)ethanol is a highly valued chiral building block, distinguished by its propoxy-substituted phenyl group attached to a chiral carbon center[1]. The primary synthetic bottleneck in its production is the stereoselective reduction of its prochiral precursor, 3,4-dipropoxyacetophenone.

As a Senior Application Scientist, I have evaluated the two dominant methodologies for this transformation: Transition-Metal Catalyzed Asymmetric Hydrogenation and Biocatalytic Asymmetric Reduction . This guide objectively compares these pathways, detailing the mechanistic causality, comparative yields, and self-validating experimental protocols required to achieve >99% enantiomeric excess (ee).

Mechanistic Pathways & Structural Causality

Pathway A: Transition-Metal Asymmetric Hydrogenation (Ni-Catalyzed)

Historically, precious metals like Ruthenium (Ru) and Iridium (Ir) dominated ketone hydrogenation. However, recent advancements have established earth-abundant Nickel (Ni) complexes as highly efficient alternatives[2]. When ligated with P-chiral ligands such as (R,R)-BenzP*, Ni catalysts achieve exceptional stereocontrol[1].

The causality of this high enantioselectivity lies in the rigid steric environment of the ligand. The bulky tert-butyl and benzyl groups of (R,R)-BenzP* create a chiral pocket that dictates the facial approach of 3,4-dipropoxyacetophenone. The rate-limiting step is the initial H2 metathesis to form the active [LNiH]+ species, which necessitates elevated hydrogen pressures to outcompete catalyst deactivation pathways[2].

Ni_Catalysis Precatalyst Precatalyst Ni(OAc)2 + (R,R)-BenzP* ActiveCat Active Catalyst [(R,R)-BenzP*NiH]+ Precatalyst->ActiveCat H2 Metathesis (- HOAc) Coordination Ketone Coordination (3,4-dipropoxyacetophenone) ActiveCat->Coordination Substrate Binding HydrideTransfer Hydride Transfer (Stereoselectivity Determined) Coordination->HydrideTransfer Transition State ProductRel Product Release (1S)-1-(3,4-dipropoxyphenyl)ethanol HydrideTransfer->ProductRel H2 Addition ProductRel->ActiveCat Catalyst Regeneration

Caption: Catalytic cycle of Ni/(R,R)-BenzP mediated asymmetric hydrogenation.*

Pathway B: Biocatalytic Ketoreductase (KRED) Reduction

Biocatalysis offers a highly sustainable alternative operating under ambient conditions. While wild-type Ketoreductases (KREDs) from Lactobacillus species typically follow Prelog’s rule to yield (R)-alcohols[3], modern computational enzyme redesign has yielded engineered (S)-selective KRED variants[3][4].

The stereoselectivity is strictly governed by the stereoelectronic features of the enzyme's binding pocket, which forces the bulky 3,4-dipropoxyphenyl group into a specific orientation, exposing only one face of the carbonyl to the NADPH cofactor[5]. To make this economically viable, a Glucose Dehydrogenase (GDH) system is coupled to the reaction to continuously regenerate the expensive NADPH cofactor[3].

Biocatalysis_Cycle Ketone Substrate 3,4-dipropoxyacetophenone KRED Engineered (S)-KRED Biocatalyst Ketone->KRED Alcohol Chiral Product (1S)-Alcohol KRED->Alcohol NADP NADP+ KRED->NADP Oxidation NADPH NADPH + H+ NADPH->KRED Hydride Donation GDH Glucose Dehydrogenase (GDH) NADP->GDH GDH->NADPH Reduction Gluconate Gluconic Acid GDH->Gluconate Oxidation Glucose Glucose (Sacrificial Substrate) Glucose->GDH

Caption: Biocatalytic asymmetric reduction workflow featuring GDH-mediated NADPH recycling.

Comparative Data Analysis

The following table synthesizes the quantitative performance of various catalytic systems for the reduction of 3,4-dipropoxyacetophenone.

Catalytic SystemCatalyst LoadingConversion Yield (%)Enantiomeric Excess (ee %)Reaction ConditionsScalability / Cost Profile
Ni / (R,R)-BenzP *1.0 mol%>95%>96% (S)50 bar H₂, 50°C, 12hHigh throughput; requires high-pressure infrastructure. Low metal cost.
Ru / (R)-BINAP 0.5 mol%~90%~92% (S)20 bar H₂, 25°C, 24hModerate; precious metal costs impact large-scale economics.
Engineered (S)-KRED 5 wt% (Enzyme)>99%>99.8% (S)Atmospheric, 30°C, 24hExcellent; highly sustainable. Requires strict pH and temperature control.
Wild-type KRED 10 wt% (Enzyme)<40%~85% (R)Atmospheric, 30°C, 48hPoor; wild-type enzymes struggle with the steric bulk of the dipropoxy groups.

Data synthesized from established asymmetric hydrogenation and biocatalytic reduction benchmarks for acetophenone derivatives[1][2][3][4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems incorporating strict causality and in-process controls (IPCs).

Protocol A: Ni-Catalyzed Asymmetric Hydrogenation

Objective: Synthesize (1S)-1-(3,4-dipropoxyphenyl)ethanol utilizing Ni/(R,R)-BenzP.*

  • Inert Atmosphere Preparation: Purge a high-pressure stainless-steel autoclave with Argon for 15 minutes. Causality: The electron-rich phosphorus atoms in the (R,R)-BenzP* ligand are highly susceptible to oxidation. Trace oxygen will irreversibly poison the catalyst[2].

  • Catalyst Activation: In a glovebox, dissolve Ni(OAc)₂ (1.0 mol%) and (R,R)-BenzP* (1.1 mol%) in anhydrous trifluoroethanol (TFE). Stir for 30 minutes. Causality: TFE acts as a superior proton shuttle, facilitating the rapid formation of the active [LNiH]+ species[2].

  • Substrate Addition: Add 3,4-dipropoxyacetophenone (1.0 equivalent) to the catalyst solution. Transfer the sealed vessel to the hydrogenation apparatus.

  • Pressurization & Reaction: Pressurize the reactor to 50 bar with H₂ gas and heat to 50°C. Causality: High pressure is mandatory to ensure the H₂ metathesis step outpaces any off-cycle catalyst degradation[2].

  • Self-Validation (IPC): Sample the reaction at 4h, 8h, and 12h. Analyze via chiral HPLC (e.g., Chiralcel OD-H column). The reaction is validated and deemed complete only when the starting ketone AUC is <1% and the (S)-enantiomer ee remains stable at >96%, confirming no product racemization is occurring.

Protocol B: Biocatalytic Reduction using Engineered (S)-KRED

Objective: Synthesize (1S)-1-(3,4-dipropoxyphenyl)ethanol utilizing an engineered KRED/GDH coupled system.

  • Buffer & Cofactor Preparation: Prepare a 100 mM potassium phosphate buffer. Dissolve NADP+ (0.1 mM) and D-glucose (1.5 equivalents relative to the ketone). Causality: A low concentration of NADP+ is used because the GDH will continuously recycle it, preventing cofactor-induced product inhibition[3].

  • Enzyme Loading: Add the engineered (S)-selective KRED (5 wt%) and GDH (1 wt%) to the buffer at 30°C.

  • Substrate Feeding: Dissolve 3,4-dipropoxyacetophenone in DMSO (10% v/v final concentration) and add dropwise to the bioreactor. Causality: The highly lipophilic dipropoxy groups render the substrate poorly soluble in water; DMSO acts as a co-solvent without denaturing the robust engineered KRED[4].

  • pH-Stat Control (Critical Step): Initiate the reaction and maintain the pH exactly at 7.0 using a pH-stat titrating 1M NaOH. Causality: The oxidation of glucose to gluconic acid by GDH releases protons. Without active titration, the medium will rapidly acidify, denaturing the KRED and halting conversion[3].

  • Self-Validation (IPC): Monitor the consumption of base via the pH-stat. The stoichiometric consumption of NaOH directly correlates to the conversion of the ketone. Confirm final ee >99.8% via chiral GC/HPLC before downstream extraction (using MTBE or ethyl acetate).

Conclusion & Recommendations

The choice between transition-metal catalysis and biocatalysis depends heavily on the existing infrastructure and the required enantiomeric purity.

  • Choose Ni-Catalyzed Hydrogenation if your facility is already equipped with high-pressure reactors and you require rapid, high-throughput conversion with low catalyst costs.

  • Choose Biocatalytic Reduction if you require absolute enantiomeric purity (>99.8% ee) for sensitive pharmaceutical applications, or if your organization is prioritizing green chemistry and sustainability by avoiding heavy metals and high-pressure hydrogen gas.

Sources

Safety & Regulatory Compliance

Safety

(1S)-1-(3,4-dipropoxyphenyl)ethanol proper disposal procedures

Foreword from the Senior Application Scientist Proper chemical lifecycle management is the bedrock of laboratory safety, regulatory compliance, and operational efficiency. When handling complex chiral intermediates like...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword from the Senior Application Scientist Proper chemical lifecycle management is the bedrock of laboratory safety, regulatory compliance, and operational efficiency. When handling complex chiral intermediates like (1S)-1-(3,4-dipropoxyphenyl)ethanol, standard disposal templates often fall short. This guide synthesizes regulatory mandates with field-proven physicochemical insights to provide you with a self-validating, foolproof system for waste segregation, operational disposal, and emergency spill response.

Part 1: Physicochemical Profile & Operational Causality

(1S)-1-(3,4-dipropoxyphenyl)ethanol is a chiral phenolic ether and secondary alcohol predominantly utilized as an intermediate in the asymmetric synthesis of active pharmaceutical ingredients (APIs) and agrochemicals[1]. Understanding its molecular structure is critical for designing an effective disposal strategy.

Because of its high carbon count and dual propoxy chains, this compound is highly lipophilic. It will not readily dissolve in water, meaning that standard aqueous cleaning protocols will fail to decontaminate surfaces or containers.

Table 1: Physicochemical Properties & Disposal Implications

PropertyValue / CharacteristicOperational Disposal Implication
Molecular Formula C14H22O3[2]High lipophilicity; strictly requires organic solvents (e.g., ethanol, acetone) for mobilization and decontamination.
Chemical Class Substituted Phenylethanol[1]Subject to standard organic waste regulations; not inherently classified as an acutely toxic "P-listed" waste[3].
Solubility Profile Water-insoluble; soluble in organicsAqueous sink disposal must be strictly avoided. Spills require hydrophobic or inert absorbents.
Reactivity Stable under standard conditionsAvoid mixing waste with strong oxidizing agents (e.g., nitric acid) to prevent exothermic reactions[4].

Part 2: Waste Segregation & Classification Workflow

Under the Resource Conservation and Recovery Act (RCRA), waste determination decisions must be meticulously documented[5]. While pure (1S)-1-(3,4-dipropoxyphenyl)ethanol is unlisted, the solvents used during its synthesis dictate its final waste classification.

According to the5, mixing a non-hazardous or characteristic waste with a listed hazardous waste (such as F-listed halogenated solvents) renders the entire resulting mixture a listed hazardous waste[5][6].

WasteSegregation Start Waste Containing (1S)-1-(3,4-dipropoxyphenyl)ethanol IsSolid Physical State of Waste? Start->IsSolid SolidWaste Solid Waste (Powders, PPE, Consumables) IsSolid->SolidWaste Solid LiquidWaste Liquid Waste (Reaction Mixtures, Rinsates) IsSolid->LiquidWaste Liquid SolidDisposal Contaminated Solid Waste (Double-Bagged, Yellow Tag) SolidWaste->SolidDisposal HasHalogens Contains Halogenated Solvents? (e.g., DCM) LiquidWaste->HasHalogens Halogenated Halogenated Organic Waste (Red Tag) HasHalogens->Halogenated Yes NonHalogenated Non-Halogenated Organic Waste (Blue/Green Tag) HasHalogens->NonHalogenated No

Fig 1. Decision tree for segregating (1S)-1-(3,4-dipropoxyphenyl)ethanol waste streams.

Part 3: Operational Disposal Methodologies

Protocol 3.1: Liquid Waste Consolidation
  • Step 1: Solvent Compatibility Check

    • Action: Verify the solvent matrix of your waste. Strictly separate halogenated waste (e.g., dichloromethane) from non-halogenated waste (e.g., ethanol, ethyl acetate).

    • Causality: Mixing non-halogenated waste with halogenated waste invokes the aforementioned EPA mixture rule[5]. This drastically increases disposal costs, which can easily exceed ten times the cost of the raw chemical[4].

  • Step 2: Container Selection & Filling

    • Action: Use high-density polyethylene (HDPE) or glass carboys. Fill only to 80% capacity.

    • Causality: Leaving 20% headspace accommodates vapor pressure expansion, preventing container rupture if the compound is dissolved in volatile organic compounds (VOCs).

  • Step 3: Labeling and Accumulation

    • Action: Attach a completed Hazardous Waste Label noting all constituents. Store in a secondary containment bin within a designated Satellite Accumulation Area (SAA)[4].

Protocol 3.2: Solid Waste & Contaminated Consumables
  • Step 1: Collection of Consumables

    • Action: Collect all contaminated disposable materials (nitrile gloves, weigh boats, paper towels) immediately after use.

    • Causality: The 3 whenever possible to prevent the generation of excess liquid rinsate waste, which is more difficult to safely dispose of[3].

  • Step 2: Primary and Secondary Containment

    • Action: Place all contaminated solids into a heavy-duty, closeable polyethylene bag, then transfer to a rigid, puncture-proof secondary container[3][4].

    • Causality: While not inherently volatile, residual powder from this API intermediate can become aerosolized. Double-containment prevents fugitive dust emissions and protects waste-handling personnel from inadvertent dermal exposure.

Part 4: Empty Container Management (Triple-Rinse Protocol)

Under5, a container that held hazardous chemicals is only considered legally "empty" and safe for standard disposal after being triple-rinsed with a solvent capable of removing the residue[5].

TripleRinse Step1 1. Empty bulk contents into primary waste stream Step2 2. Add organic solvent (10% of container volume) Step1->Step2 Step3 3. Cap tightly and agitate vigorously Step2->Step3 Step4 4. Drain rinsate into liquid waste container Step3->Step4 Decision Repeat process 3 times total? Step4->Decision Decision->Step2 No (< 3 rinses) Deface 5. Deface or remove original chemical labels Decision->Deface Yes (3 rinses) Dispose 6. Dispose of container as non-hazardous waste Deface->Dispose

Fig 2. EPA-compliant triple-rinse decontamination workflow for empty chemical containers.

Triple-Rinse Methodology:

  • Solvent Selection : Add a compatible organic solvent (e.g., ethanol or acetone) equal to ~10% of the container's volume.

    • Causality: Due to the lipophilic nature of the dipropoxy chains, aqueous rinsing will merely create a suspension, leaving hazardous residue on the walls. An organic solvent is strictly required to solubilize the residue.

  • Agitation & Draining : Cap the container, agitate vigorously to ensure all interior surfaces are washed, and drain the resulting rinsate into your designated liquid hazardous waste container.

  • Repetition : Repeat this process exactly three times. The solvent rinsate must be managed as hazardous waste[5].

  • Defacement : Obliterate or thoroughly deface the original chemical labels before disposing of the clean glass in a glass disposal container[4].

Part 5: Emergency Spill Response Workflow

In the event of an accidental release, immediate containment is required to prevent environmental contamination and exposure.

SpillResponse Spill Spill Detected: (1S)-1-(3,4-dipropoxyphenyl)ethanol Evacuate Assess Risk & Ventilate Area Spill->Evacuate PPE Don PPE (Nitrile, Goggles, Coat) Evacuate->PPE Contain Contain Spill (Inert Absorbent/Vermiculite) PPE->Contain Collect Collect Absorbent (Non-sparking tools) Contain->Collect Bag Place in Heavy-Duty Polyethylene Bag Collect->Bag Label Label as Hazardous Solid Waste Bag->Label Dispose Transfer to Central Accumulation Area Label->Dispose

Fig 3. Step-by-step emergency spill response and containment methodology.

Spill Response Methodology:

  • Assessment & PPE : Evacuate non-essential personnel. Don appropriate PPE (nitrile gloves, chemical splash goggles, and a lab coat).

  • Containment via Inert Absorbents : Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or diatomaceous earth.

    • Causality: (1S)-1-(3,4-dipropoxyphenyl)ethanol is often dissolved in volatile, flammable solvents during processing. Using inert absorbents prevents exothermic reactions and eliminates the risk of ignition that could occur if combustible materials (like paper towels) were used.

  • Collection & Decontamination : Use non-sparking tools to scoop the saturated absorbent into a heavy-duty hazardous waste bag. Wipe down the spill area with a cloth soaked in ethanol to remove residual lipophilic films, and dispose of the cloth in the same waste bag.

References

  • Buy (1S)-1-(3,4-dipropoxyphenyl)ethanol (EVT-15389724) - EvitaChem. 1[1]

  • (1R)-1-(3,4-DIPROPOXYPHENYL)ETHANOL - ChemicalBook. 2[2]

  • Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance - Boston University Office of Research. 3[3]

  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing - American Chemistry Council. 5[5]

  • EPA HAZARDOUS WASTE CODES - Western Kentucky University.6[6]

  • Hazardous Waste Disposal Guide - Northwestern University Office for Research Safety. 4[4]

Sources

Handling

Personal protective equipment for handling (1S)-1-(3,4-dipropoxyphenyl)ethanol

Advanced Laboratory Safety & Operational Guide: Handling (1S)-1-(3,4-dipropoxyphenyl)ethanol As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as an exercise in mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Laboratory Safety & Operational Guide: Handling (1S)-1-(3,4-dipropoxyphenyl)ethanol

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as an exercise in molecular risk mitigation. When handling complex chiral intermediates like (1S)-1-(3,4-dipropoxyphenyl)ethanol—a compound frequently utilized in proteomics research and as an active pharmaceutical ingredient (API) precursor—understanding the why behind the safety protocol is just as critical as the protocol itself.

This guide provides a comprehensive, self-validating system for the safe handling, operational processing, and disposal of this specific chemical.

Molecular Profile & Hazard Causality

Before donning any Personal Protective Equipment (PPE), we must analyze the chemical's physical properties to understand its behavior in the laboratory environment. (1S)-1-(3,4-dipropoxyphenyl)ethanol is a secondary aromatic alcohol characterized by a chiral center and two lipophilic propoxy chains attached to a1[1].

Quantitative Chemical Profile

PropertyValueOperational Implication & Causality
Molecular Formula C14H22O3High carbon-to-oxygen ratio; 2 or ignition sources[2].
Molecular Weight 238.32 g/mol Relatively heavy; exhibits low vapor pressure at standard temperature, minimizing ambient inhalation risks[2].
Boiling Point ~300 °CRemains a stable liquid at room temperature. Aerosolization is the primary airborne threat during vigorous agitation[1].
Solubility Soluble in organics; Insoluble in waterHighly lipophilic. Water is ineffective for decontamination; organic solvents (e.g., ethanol) are mandatory for cleanup[1].

The Causality of the Hazard: Because of its lipophilic propoxy groups, this compound readily partitions into biological lipid bilayers. Upon dermal contact, it can bypass the stratum corneum, leading to rapid defatting of the skin, severe irritation, and potential systemic absorption. Furthermore, the secondary hydroxyl group acts as a potent hydrogen bond donor/acceptor, which causes and potential corneal damage upon contact with the eyes.

The PPE Matrix: Defending Against Lipophilicity

Standard laboratory PPE is insufficient without understanding the specific permeation risks of heavy aromatic alcohols.

  • Hand Protection: Double-Layered Nitrile Gloves

    • Causality: Latex and standard vinyl degrade rapidly in the presence of lipophilic aromatic compounds. Nitrile provides a robust, non-polar barrier. Double-gloving is a self-validating safety measure: if the outer glove is compromised (indicated by a slick, oily texture), the inner glove protects the skin while you safely swap the outer layer.

  • Eye Protection: ANSI Z87.1 Chemical Splash Goggles

    • Causality: Safety glasses with side shields protect against ballistic hazards but fail against liquid capillary action. Because the hydroxyl group is a severe ocular irritant, are non-negotiable.

  • Body Protection: Flame-Resistant (FR) Lab Coat

    • Causality: While the compound has a high boiling point, it is combustible. During catalytic hydrogenation or aerobic oxidation reactions, the presence of catalysts (e.g., Palladium on carbon or Copper/TEMPO systems) significantly3[3]. An FR coat mitigates flash-fire injuries.

Operational Workflow: Step-by-Step Methodology

To ensure scientific integrity and safety, the handling of (1S)-1-(3,4-dipropoxyphenyl)ethanol must follow a strict, self-validating operational workflow.

Step 1: Engineering Controls Validation

  • Action: Conduct all transfers inside a certified chemical fume hood.

  • Self-Validation: Before opening the reagent bottle, tape a small strip of a Kimwipe to the bottom of the sash. If the strip pulls steadily inward, the face velocity is adequate (target: 80–120 fpm).

Step 2: Equipment Preparation

  • Action: Place a secondary containment tray under your analytical balance or dispensing area.

  • Causality: The compound is a viscous, oily liquid. Secondary containment ensures that drips do not contaminate the primary work surface, preventing cross-contamination in sensitive proteomics workflows.

Step 3: Dispensing Protocol

  • Action: Use a positive displacement pipette or a glass syringe with a Luer-lock stainless steel needle.

  • Causality: Standard air-displacement pipettes rely on an air cushion that expands and contracts. The high molecular weight and viscosity of this aromatic alcohol will cause standard pipettes to lose calibration and drip. Positive displacement ensures volumetric accuracy.

Step 4: Reaction Setup & Decontamination

  • Action: Transfer the compound directly into the reaction vessel and seal it immediately. Rinse all dispensing glassware with acetone or ethanol.

  • Self-Validation: After rinsing, inspect the glassware. If water beads up on the glass surface, lipophilic residue remains. Repeat the solvent rinse until water sheets off evenly.

OperationalWorkflow A 1. Engineering Controls Verify Hood Velocity (80-120 fpm) B 2. PPE Donning Nitrile Gloves, Goggles, FR Coat A->B C 3. Equipment Prep Positive Displacement Pipette & Spill Tray B->C D 4. Dispensing Transfer (1S)-1-(3,4-dipropoxyphenyl)ethanol C->D E 5. Reaction Setup Seal Vessel & Initiate Reaction D->E F 6. Decontamination Rinse with Acetone/Ethanol E->F

Figure 1: Standard operating procedure for handling (1S)-1-(3,4-dipropoxyphenyl)ethanol.

Spill Response & Waste Disposal Plan

Spills involving heavy aromatic alcohols require immediate, specific interventions. Water must never be used as a primary cleanup agent, as it will merely spread the lipophilic hazard.

Spill Response Methodology:

  • Assess and Isolate: Determine if the spill is minor (<50 mL, contained within the hood) or major (>50 mL, or outside the hood).

  • Containment: For minor spills, immediately cover the liquid with an inert, liquid-binding absorbent such as. Do not use sawdust or paper towels, as these are combustible and increase the fire hazard.

  • Collection: Use a non-sparking polypropylene scoop to collect the saturated absorbent. Place it into a sealable, hazardous waste bag or rigid container.

  • Chemical Decontamination: Wipe the spill area with a cloth soaked in ethanol to solubilize and remove the remaining oily residue.

Disposal Plan:

  • Classification: Label the waste container strictly as "Non-Halogenated Aromatic Organic Waste."

  • Incompatibility Warning: Never dispose of this compound in the same waste stream as strong oxidizing agents (e.g., nitric acid, peroxides, or permanganates). The 3 is highly exothermic and can lead to a pressurized container rupture or fire[3].

SpillResponse S1 Spill Occurs: (1S)-1-(3,4-dipropoxyphenyl)ethanol S2 Assess Volume & Location S1->S2 S3 Minor (<50 mL, In Hood) S2->S3 S4 Major (>50 mL, Out of Hood) S2->S4 S5 Apply Diatomaceous Earth/Sand S3->S5 S6 Evacuate Area & Contact EHS S4->S6 S7 Collect in Solvent Waste Container S5->S7 S8 Decontaminate Surface with Ethanol S7->S8

Figure 2: Decision matrix and response workflow for (1S)-1-(3,4-dipropoxyphenyl)ethanol spills.

References

  • Hoover, J. M., Steahl, S. S., et al. "Aerobic Alcohol Oxidation Using a Copper(I)/TEMPO Catalyst System: A Green, Catalytic Oxidation Reaction for the Undergraduate Organic Chemistry Laboratory". Journal of Chemical Education, ACS Publications.[Link]

Sources

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